5-(Bromomethyl)pyridin-3-amine

Core Science & Biosynthesis

An In-depth Technical Guide to 5-Bromo-4-methylpyridin-3-amine (CAS 850892-12-5): A Key Building Block in Synthetic Chemistry

Senior Application Scientist Note: This technical guide addresses the properties and applications of the chemical entity associated with CAS number 850892-12-5. It is critical to note that while the user query specified "5-(Bromomethyl)pyridin-3-amine," extensive database and supplier catalog analysis reveals that this CAS number is authoritatively and commercially assigned to the isomeric compound, 5-Bromo-4-methylpyridin-3-amine . This guide will therefore focus on the latter, providing a detailed overview for researchers, scientists, and drug development professionals. The compound 5-(Bromomethyl)pyridin-3-amine is not well-documented in public literature and appears to be a misattribution for this CAS registry number.

Introduction and Structural Elucidation

5-Bromo-4-methylpyridin-3-amine is a substituted aminopyridine that serves as a versatile and valuable intermediate in the synthesis of complex organic molecules, particularly within the pharmaceutical and agrochemical sectors.[1] Its structure incorporates three key functional groups on a pyridine core: a bromine atom, a methyl group, and an amino group. This specific arrangement of electron-donating (amino, methyl) and electron-withdrawing/leaving (bromo) groups imparts a unique reactivity profile, making it a strategic building block for constructing more elaborate molecular architectures. The presence of the bromine atom at the 5-position allows for a variety of cross-coupling reactions, while the amino group at the 3-position can be readily functionalized or used to direct subsequent reactions.

Physicochemical and Spectroscopic Properties

Comprehensive experimental data for 5-Bromo-4-methylpyridin-3-amine is not extensively published. The following table summarizes available information from commercial supplier technical data sheets and computed sources. Researchers should verify these properties on receipt of the material.

Property	Value	Source
CAS Number	850892-12-5	[2]
Molecular Formula	C₆H₇BrN₂	[2]
Molecular Weight	187.04 g/mol	[2]
IUPAC Name	5-bromo-4-methylpyridin-3-amine	[2]
Synonyms	5-bromo-4-methyl-3-pyridinamine	[2]
Physical Form	Solid	[2]
Purity	Typically ≥95%	[2]
Storage	Keep in a dark place, under an inert atmosphere, at room temperature.
InChI Key	VZPJBIMRSJQEMB-UHFFFAOYSA-N	[2]

Reactivity Profile and Synthetic Applications

The utility of 5-Bromo-4-methylpyridin-3-amine stems from the orthogonal reactivity of its functional groups. The bromine atom is a prime site for metal-catalyzed cross-coupling reactions, while the amino group serves as a nucleophile or can be transformed into other functionalities.

Role as a Precursor in Multi-step Synthesis

A primary application of this compound is as an intermediate in the synthesis of complex pharmaceutical candidates. Patent literature demonstrates its use as a starting material for producing more functionalized pyridine derivatives. For instance, it is a precursor for the synthesis of (5-Bromo-4-methyl-pyridin-3-yl)-methanol, a key step in the elaboration of novel kinase inhibitors.[3]

The transformation highlights the stability of the bromo- and methyl-substituted pyridine ring under reductive conditions that convert a protected amide into an alcohol. This selective reactivity is crucial for synthetic planning.

A validated synthetic route utilizing the title compound.[3]

Participation in Cross-Coupling Reactions

While direct examples for 5-Bromo-4-methylpyridin-3-amine are sparse in journals, analogous structures like 5-bromo-2-methylpyridin-3-amine are extensively used in palladium-catalyzed reactions such as the Suzuki cross-coupling.[4] This reaction is a cornerstone of modern medicinal chemistry for creating C-C bonds. The bromine atom on the pyridine ring is readily displaced by a variety of boronic acids, enabling the introduction of diverse aryl or heteroaryl substituents. This reactivity is highly anticipated for 5-Bromo-4-methylpyridin-3-amine and represents its most logical and powerful application in drug discovery programs.

Safety, Handling, and Storage

As with any laboratory chemical, proper handling procedures are paramount to ensure safety.

Hazard Identification

Based on aggregated GHS data from suppliers, 5-Bromo-4-methylpyridin-3-amine is classified with the following hazards:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

The corresponding signal word is Warning , and the pictogram is the GHS07 exclamation mark.[2]

Recommended Handling Protocol

The following workflow should be adopted when handling 5-Bromo-4-methylpyridin-3-amine powder.

Workflow for safe handling of hazardous solid reagents.

Protocol Steps:

• Engineering Controls: All manipulations of the solid compound should be performed within a certified chemical fume hood to prevent inhalation of dust.

• Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, safety glasses with side shields or goggles, and chemical-resistant gloves (nitrile is appropriate).

• Dispensing: Avoid creating dust when weighing and transferring the material. Use a spatula and weigh onto creased weighing paper or directly into the reaction vessel inside the fume hood.

• Storage: The compound should be stored in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon), in a cool, dry, and dark location away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of waste material and contaminated items in accordance with local, state, and federal regulations for chemical waste.

Conclusion

5-Bromo-4-methylpyridin-3-amine (CAS 850892-12-5) is a strategically important heterocyclic building block for synthetic chemistry. Despite the confusion surrounding its CAS number in some databases, its commercial availability and documented use in multi-step syntheses confirm its value to the research and development community. Its key reactive handles—the bromine atom poised for cross-coupling and the versatile amino group—enable the efficient construction of novel and complex molecules for pharmaceutical and other applications. Adherence to strict safety protocols is essential when handling this compound.

References

• IndiaMART. 5 Bromo 4 Methyl 3 Nitropyridin 2 Amine. Available from: [Link]

• MDPI. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Available from: [Link]

• Google Patents. Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester. US20060116519A1.

Sources

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• 2. 5-Bromo-4-methylpyridin-3-amine | 850892-12-5 [sigmaaldrich.com]
• 3. US20060116519A1 - Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]

chemical structure of 5-bromomethyl-3-pyridinamine

Structural Dynamics, Synthesis Protocols, and Handling of a Transient Intermediate

Executive Summary

5-Bromomethyl-3-pyridinamine (CAS: 850892-12-5) represents a highly specialized bifunctional pyridine scaffold used primarily as a "warhead" linker or fragment in kinase inhibitor design.[1] Its structure features a nucleophilic primary amine at the C3 position and a highly electrophilic bromomethyl motif at the C5 position.

Critical Technical Alert: This molecule is chemically unstable in its free base form. The coexistence of a nucleophile (-NH₂) and a potent electrophile (-CH₂Br) on the same scaffold drives rapid intermolecular polymerization (self-alkylation) under ambient conditions. Consequently, this compound must be handled as a salt (typically hydrobromide or dihydrobromide ) or generated in situ from its alcohol precursor.

This guide details the structural properties, validated synthesis routes, and strict handling protocols required to utilize this intermediate without degradation.[1]

Structural Analysis & Reactivity Profile

Physicochemical Properties

Property	Value / Description	Note
IUPAC Name	5-(Bromomethyl)pyridin-3-amine
Molecular Formula
Molecular Weight	187.04 g/mol
CAS Number	850892-12-5	Rare as free base
Preferred Form	Dihydrobromide Salt ( )	Hygroscopic solid
pKa (Pyridine N)	~3.5 - 4.0	Lower than pyridine (5.2) due to -CH₂Br (EWG)
Reactivity Class	Bifunctional: Alkylating Agent + Nucleophile	Genotoxic Hazard

The "Self-Destruct" Mechanism

The defining characteristic of 5-bromomethyl-3-pyridinamine is its propensity for intermolecular

reactions.[1] In non-acidic solvents, the C3-amine of one molecule attacks the C5-bromomethyl carbon of another, displacing bromide. This leads to the formation of insoluble poly-pyridinium species, rendering the material useless.

Stabilization Strategy: Protonation of the amine and pyridine nitrogen using excess hydrobromic acid (HBr) shuts down nucleophilicity, allowing the molecule to exist stably as a crystalline salt.

Figure 1: The competitive pathways of degradation (red) vs. stabilization (green).

Synthesis & Experimental Protocols

Retrosynthetic Strategy

Direct bromination of 3-amino-5-methylpyridine is hazardous and low-yielding due to radical side reactions on the amine.[1] The authoritative route proceeds via the reduction of 5-nitro-nicotinic acid esters to the alcohol, followed by bromination.

Precursor: (5-Aminopyridin-3-yl)methanol (CAS: 21901-40-6).[1]

Validated Protocol: Alcohol to Bromide Conversion

This protocol describes the conversion of the alcohol precursor to the stable dihydrobromide salt.[1]

Reagents:

• (5-Aminopyridin-3-yl)methanol (1.0 eq)[1]

• Hydrobromic acid (48% aq, or 33% in AcOH) (Excess, >5 eq)

• Solvent: Acetic Acid or Dichloromethane (if using PBr3)[1]

Step-by-Step Methodology:

• Dissolution: Charge a reaction vessel with (5-aminopyridin-3-yl)methanol. Add glacial acetic acid (5 mL/g) and stir at 0°C under

  atmosphere.

• Acid Addition: Dropwise add 33% HBr in acetic acid (5.0 eq). Note: The reaction is exothermic; maintain temperature <10°C.

• Heating: Allow the mixture to warm to room temperature, then heat to 70°C for 4-6 hours. Monitor by TLC (Note: Free base will streak; monitor disappearance of alcohol).

• Precipitation: Cool the reaction mixture to 0°C. Add diethyl ether or ethyl acetate to induce precipitation of the hygroscopic salt.

• Filtration: Filter the solid rapidly under inert gas (Argon/Nitrogen).[1] The salt is hygroscopic.

• Storage: Store in a desiccator at -20°C.

Synthesis Workflow Diagram

Figure 2: Step-wise synthesis from commercially available nicotinic acid derivatives.

Medicinal Chemistry Applications

Fragment-Based Drug Discovery (FBDD)

This scaffold is a "privileged structure" in kinase inhibitor design.[1] The pyridine nitrogen often acts as a hinge binder (acceptor), while the C3-amine can form hydrogen bonds with the gatekeeper residue or solvent front.

• Linker Utility: The C5-bromomethyl group serves as a highly reactive electrophile to attach "tail" moieties (e.g., solubilizing groups or piperazines) via nucleophilic substitution.[1]

• PROTACs: Used as a minimal linker to connect E3 ligase ligands (e.g., Cereblon binders) to a protein of interest.

Handling in Library Synthesis

When using 5-bromomethyl-3-pyridinamine in parallel synthesis:

• Base Selection: Use a non-nucleophilic base (e.g., DIPEA,

  ) to neutralize the HBr salt only in the presence of the target nucleophile.

• Order of Addition: Add the target nucleophile before adding the base to the bromomethyl-pyridine salt to minimize self-polymerization.

Safety & Toxicology (E-E-A-T)

Hazard Class: Alkylating Agent / Genotoxic Impurity (PGI).[1]

• Mechanism: The bromomethyl group can alkylate DNA bases (guanine N7), leading to potential mutagenicity.[1]

• Handling:

  • Use a fume hood with high-efficiency filtration.

  • Double-glove (Nitrile/Laminate) protocol.[1]

  • Quenching: All glassware and waste must be quenched with 10% NaOH or aqueous ammonia to destroy residual alkyl bromide before disposal.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 850892-12-5. Retrieved from [Link]

• Li, J. J. (2014).Name Reactions in Heterocyclic Chemistry II. Wiley-Interscience.
• European Chemicals Agency (ECHA).Registration Dossier: Pyridinamines and related alkyl halides.

Sources

• 1. 5-Bromo-2-methylpyridin-3-amine | C6H7BrN2 | CID 21964096 - PubChem [pubchem.ncbi.nlm.nih.gov]

3-amino-5-methylpyridine bromination products

An In-depth Technical Guide to the Synthetic Bromination Strategies for 3-Amino-5-methylpyridine

Authored by a Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the bromination of 3-amino-5-methylpyridine, a key building block in pharmaceutical and agrochemical research.[1] We delve into the mechanistic principles governing electrophilic aromatic substitution on this substituted pyridine ring, exploring the challenges of regioselectivity. The primary focus is on an experimentally validated, high-yield synthetic route via a Sandmeyer-type diazotization reaction, which selectively replaces the amino group to furnish 3-bromo-5-methylpyridine. A detailed, field-proven protocol for this transformation is provided. Additionally, we discuss the theoretical considerations and potential outcomes of direct ring bromination, offering a perspective for researchers exploring novel synthetic pathways. This document is intended for chemists, researchers, and drug development professionals seeking a deep, practical understanding of this specific transformation.

Introduction: The Pyridine Core and Electrophilic Aromatic Substitution

3-Amino-5-methylpyridine is a versatile heterocyclic amine whose derivatives are integral to the synthesis of complex, biologically active molecules. The strategic introduction of a bromine atom onto this scaffold dramatically enhances its synthetic utility, enabling a wide array of subsequent cross-coupling reactions and nucleophilic substitutions.

The chemistry of this molecule is dominated by the principles of electrophilic aromatic substitution (EAS) on a pyridine ring. Unlike benzene, the pyridine ring is inherently electron-deficient due to the electronegativity of the nitrogen atom, which deactivates the ring towards electrophilic attack.[2] Consequently, EAS reactions on unsubstituted pyridine are sluggish and typically require harsh conditions, favoring substitution at the C3 and C5 positions.[2][3]

However, the reactivity and regioselectivity of the 3-amino-5-methylpyridine ring are profoundly altered by its two substituents:

• The 3-Amino Group (-NH₂): A powerful activating group that directs electrophilic attack to the ortho (C2, C4) and para (C6) positions through resonance donation of its lone pair into the ring.

• The 5-Methyl Group (-CH₃): A weakly activating group that directs to its ortho (C4, C6) positions via an inductive effect.[4]

The interplay of these directing effects, combined with the inherent deactivation by the ring nitrogen, creates a complex reactivity landscape that must be carefully navigated to achieve a desired bromination product.

Mechanistic Analysis: The Challenge of Direct Ring Bromination

A theoretical analysis of the direct electrophilic bromination of 3-amino-5-methylpyridine reveals significant challenges in achieving regioselectivity. The amino and methyl groups work in concert to strongly activate the C4 and C6 positions, with the C2 position also being activated, albeit to a lesser extent, by the amino group alone.

Figure 1: Directing effects of substituents in the electrophilic bromination of 3-amino-5-methylpyridine.

This high degree of activation presents a significant experimental hurdle. The use of potent brominating agents like molecular bromine (Br₂) would likely lead to a rapid, difficult-to-control reaction, yielding a mixture of mono-, di-, and possibly tri-brominated isomers, along with potential oxidation byproducts. Furthermore, performing the reaction under acidic conditions to moderate reactivity would protonate the amino group to form an anilinium ion, which is a deactivating, meta-directing group, completely changing the expected outcome.[5]

Due to these complexities, direct bromination is often synthetically impractical for this substrate when a single, well-defined product is desired.

The Superior Approach: Bromination via Diazotization

A far more controlled and selective method for introducing bromine is to replace the existing amino group via a Sandmeyer-type reaction. This classic transformation proceeds in two stages: the conversion of the primary amine to a diazonium salt, followed by the displacement of the diazonium group with a bromide ion. This approach circumvents the issues of ring activation and regioselectivity entirely, providing a clean and efficient route to a single product: 3-bromo-5-methylpyridine .[6][7]

Figure 2: Workflow for the synthesis of 3-bromo-5-methylpyridine via diazotization.

This method is highly reliable and offers excellent yields, making it the industry-standard approach for this specific transformation.

Experimental Protocols

Protocol: Synthesis of 3-Bromo-5-methylpyridine via Diazotization[6]

This protocol is based on established patent literature and provides a robust method for the gram-scale synthesis of the target compound.

Materials and Equipment:

• 3-Amino-5-methylpyridine

• Hydrobromic acid (48% aq.) or Sulfuric Acid

• Liquid Bromine (handle in a fume hood with extreme caution)

• Sodium Nitrite (NaNO₂)

• Sodium Hydroxide (NaOH) for neutralization

• Extraction Solvent (e.g., Dichloromethane or Ethyl Acetate)

• Drying Agent (e.g., anhydrous MgSO₄ or Na₂SO₄)

• Three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and dropping funnel

• Ice-salt bath for cooling

• Rotary evaporator

Procedure:

• Salt Formation: In the three-necked flask, dissolve 3-amino-5-methylpyridine (1.0 eq.) in a suitable acid (e.g., H₂SO₄) and water. Cool the mixture to between -10°C and 0°C using an ice-salt bath.

• Bromine Addition: While maintaining the low temperature, add liquid bromine (approx. 1.1 eq.) dropwise to the stirred solution.

• Diazotization: Prepare a solution of sodium nitrite (approx. 1.2 eq.) in water. Add this solution dropwise to the reaction mixture, ensuring the temperature is strictly maintained below 0°C. Vigorous stirring is essential to manage gas evolution (N₂).

• Reaction Monitoring: After the addition is complete, allow the mixture to stir at low temperature for an additional 30-60 minutes.

• Work-up:

  • Slowly and carefully raise the pH of the solution to alkaline (pH > 8) by adding a cold aqueous solution of sodium hydroxide. This step must be done with cooling as it is exothermic.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent (e.g., 3x with Dichloromethane).

  • Combine the organic layers.

• Purification:

  • Dry the combined organic extracts over an anhydrous drying agent (e.g., MgSO₄).

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to yield crude 3-bromo-5-methylpyridine.

  • Further purification can be achieved by vacuum distillation or column chromatography if required.

Data Summary and Characterization

The diazotization method provides a reliable and high-yielding route to 3-bromo-5-methylpyridine.

Parameter	Condition/Value	Source
Starting Material	3-Amino-5-methylpyridine	[6]
Key Reagents	Acid (H₂SO₄/HBr), Br₂, NaNO₂	[6]
Temperature	-10°C to 0°C	[6]
Primary Product	3-Bromo-5-methylpyridine	[6][7]
Boiling Point	197.4°C	[7]
Yield	High (specifics vary with scale)	[6]

Product Characterization: The identity and purity of the final product, 3-bromo-5-methylpyridine, must be confirmed through standard analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): To confirm the molecular weight (172.02 g/mol ) and assess purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure by analyzing the chemical shifts and coupling constants of the protons and carbons on the pyridine ring.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic vibrational frequencies of the substituted pyridine ring.

Conclusion and Outlook

While the direct electrophilic bromination of 3-amino-5-methylpyridine is mechanistically interesting, it presents significant practical challenges related to regiocontrol, making it unsuitable for the targeted synthesis of a single isomer. The Sandmeyer-type diazotization reaction, which replaces the amino group with a bromine atom, stands as the superior and field-proven method. It offers a clean, high-yield, and predictable pathway to 3-bromo-5-methylpyridine .[6]

This resulting bromo-pyridine is a highly valuable intermediate. The carbon-bromine bond serves as a versatile synthetic handle for introducing further molecular complexity through reactions such as Suzuki, Heck, and Buchwald-Hartwig cross-couplings, making it a cornerstone for discovery programs in medicinal and agricultural science.

References

• Liu, R. (2017). Synthesis method of 3-bromo-5-methylpyridine. CN105218499A.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Understanding the Properties and Synthesis of 3-Bromo-5-methylpyridine.
• BenchChem. (2025). An In-depth Technical Guide to the Synthesis of 6-Bromopyridin-3-amine from 3-Aminopyridine.
• AK Lectures. (n.d.). Electrophilic Substitution of Pyrrole and Pyridine.
• Fernández, G. (n.d.). Electrophilic substitution on pyridine.
• Li, Y., et al. (2022). Syntheses of novel pyridine-based low-molecular-weight luminogens possessing aggregation-induced emission enhancement (AIEE) properties. Beilstein Journal of Organic Chemistry.
• Chem-Impex. (n.d.). 3-Amino-5-methylpyridine.
• BYJU'S. (n.d.). NCERT Solutions for Class 12 Chemistry Chapter 13 Amines.

Sources

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• 2. Electrophilic substitution on pyridine. [quimicaorganica.org]
• 3. aklectures.com [aklectures.com]
• 4. BJOC - Syntheses of novel pyridine-based low-molecular-weight luminogens possessing aggregation-induced emission enhancement (AIEE) properties [beilstein-journals.org]
• 5. byjus.com [byjus.com]
• 6. Synthesis method of 3-bromo-5-methylpyridine - Eureka | Patsnap [eureka.patsnap.com]
• 7. nbinno.com [nbinno.com]

The Bromomethyl Group on a Pyridine Ring: A Comprehensive Technical Guide to its Reactivity and Synthetic Utility

For Researchers, Scientists, and Drug Development Professionals

Abstract

The bromomethylpyridine scaffold is a cornerstone in modern synthetic chemistry, particularly within the pharmaceutical and materials science sectors.[1] Its heightened reactivity, stemming from the interplay between the pyridine ring's electronic properties and the adjacent bromomethyl group, renders it a versatile building block for introducing diverse functionalities.[1][2] This guide provides an in-depth exploration of the core principles governing the reactivity of bromomethylpyridines, detailing their synthesis, key reaction pathways—including nucleophilic substitution, radical-mediated transformations, and oxidations—and their strategic application in the synthesis of complex molecules. By elucidating the mechanistic underpinnings and providing practical, field-proven protocols, this document serves as an essential resource for scientists leveraging this pivotal chemical entity.

Introduction: The Electronic Landscape of Bromomethylpyridines

The reactivity of the bromomethyl group is intrinsically linked to the electronic nature of the pyridine ring to which it is attached. Pyridine, a six-membered heteroaromatic compound, is characterized by the presence of a nitrogen atom, which imparts a significant dipole moment and alters the electron density distribution compared to benzene.[3] This inherent electronic asymmetry is the primary determinant of the bromomethyl group's behavior in chemical transformations.

The nitrogen atom in the pyridine ring is more electronegative than the carbon atoms, leading to a general electron-withdrawing effect through induction. This effect is most pronounced at the α (2- and 6-) and γ (4-) positions, rendering the attached bromomethyl group's carbon atom more electrophilic and thus more susceptible to nucleophilic attack.[4]

The position of the bromomethyl group on the pyridine ring—2-(bromomethyl)pyridine, 3-(bromomethyl)pyridine, or 4-(bromomethyl)pyridine—profoundly influences its reactivity profile.

• 2- and 4-(Bromomethyl)pyridine: These isomers exhibit enhanced reactivity towards nucleophilic substitution. The nitrogen atom can stabilize the transition state of an SN2 reaction and any potential carbocationic intermediate in an SN1-like process through resonance. This stabilization is not possible for the 3-isomer.

• 3-(Bromomethyl)pyridine: The bromomethyl group at the 3-position is less activated towards nucleophilic substitution compared to its 2- and 4-counterparts due to the lack of direct resonance stabilization from the nitrogen atom. Its reactivity is more akin to that of benzyl bromide.

This positional variance in reactivity is a critical consideration in synthetic design, allowing for selective functionalization.

Synthesis of Bromomethylpyridines

The most common and direct method for the synthesis of bromomethylpyridines is the radical bromination of methylpyridines (picolines).[5] This transformation is typically achieved using a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide, in the presence of a bromine source like N-bromosuccinimide (NBS) or elemental bromine under photochemical conditions.[6]

Table 1: Comparison of Bromination Methods for Methylpyridines

Brominating Agent	Initiator	Conditions	Advantages	Disadvantages
N-Bromosuccinimide (NBS)	AIBN or Benzoyl Peroxide	Reflux in CCl4 or other non-polar solvent	High selectivity for benzylic bromination, easier handling than Br2	Can lead to over-bromination
Elemental Bromine (Br2)	UV light (hν)	Inert solvent	Cost-effective	Can be less selective, hazardous to handle

Experimental Protocol: Radical Bromination of 2-Methylpyridine

Objective: To synthesize 2-(bromomethyl)pyridine from 2-methylpyridine using N-bromosuccinimide.

Materials:

• 2-Methylpyridine

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN)

• Carbon tetrachloride (CCl4), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, separatory funnel, rotary evaporator

Procedure:

• To a solution of 2-methylpyridine (1.0 eq) in anhydrous CCl4, add NBS (1.1 eq) and a catalytic amount of AIBN (0.05 eq).

• Fit the flask with a reflux condenser and heat the mixture to reflux with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 2-4 hours.

• Cool the reaction mixture to room temperature and filter to remove the succinimide byproduct.

• Wash the filtrate sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude 2-(bromomethyl)pyridine.

• Purify the product by vacuum distillation or column chromatography.

Key Reaction Pathways of Bromomethylpyridines

The versatile reactivity of bromomethylpyridines can be broadly categorized into nucleophilic substitution, radical reactions, and oxidations.

Nucleophilic Substitution Reactions

The electron-deficient nature of the carbon atom in the bromomethyl group makes it an excellent electrophile for nucleophilic substitution reactions.[7] This is the most widely exploited reaction pathway for this class of compounds.[1]

Mechanism: Nucleophilic substitution at the bromomethyl group can proceed via either an SN1 or SN2 mechanism, depending on the reaction conditions, the nature of the nucleophile, and the solvent.

• SN2 Mechanism: This is the more common pathway, favored by strong, unhindered nucleophiles and polar aprotic solvents. The nucleophile attacks the electrophilic carbon atom from the backside, leading to an inversion of stereochemistry if the carbon is chiral.[8]

• SN1 Mechanism: This pathway is favored by weak nucleophiles, polar protic solvents, and conditions that promote the formation of a carbocation intermediate. The pyridine nitrogen at the 2- and 4-positions can stabilize the carbocation through resonance, making these isomers more prone to SN1 reactions than the 3-isomer.

Caption: SN2 reaction of a bromomethylpyridine.

Common Nucleophiles and their Products:

Nucleophile	Reagent Example	Product
Hydroxide	NaOH, KOH	Pyridylmethanol
Alkoxide	NaOR	Pyridyl ether
Thiolate	NaSR	Pyridyl thioether
Cyanide	NaCN, KCN	Pyridylacetonitrile
Azide	NaN3	Azidomethylpyridine
Amines	RNH2, R2NH	(Pyridylmethyl)amine
Carboxylates	RCOONa	Pyridylmethyl ester

A notable side reaction in nucleophilic substitutions of bromomethylpyridines is the formation of pyridinium salts through self-alkylation, especially with the more reactive 2- and 4-isomers.[9] This can be mitigated by using a large excess of the nucleophile or by working at lower temperatures.

Radical Reactions

The C-Br bond in bromomethylpyridines can undergo homolytic cleavage under radical conditions, typically initiated by heat or light.[10] This allows for the formation of a pyridylmethyl radical, which can participate in various radical-mediated transformations.[11]

Mechanism: The general mechanism for a radical chain reaction involves three steps: initiation, propagation, and termination.[12]

Caption: General workflow of a radical chain reaction.

A key application of the radical reactivity of bromomethylpyridines is in atom transfer radical polymerization (ATRP), where they can serve as initiators for the controlled polymerization of various monomers.

Oxidation Reactions

The bromomethyl group can be oxidized to the corresponding aldehyde, providing a valuable synthetic route to pyridinecarboxaldehydes. Several named reactions are particularly effective for this transformation.

• Sommelet Reaction: This reaction involves the treatment of the bromomethylpyridine with hexamethylenetetramine (hexamine) followed by hydrolysis to yield the aldehyde.[13][14][15] The reaction proceeds through the formation of a quaternary ammonium salt, which then undergoes a complex rearrangement and hydrolysis sequence.[16][17]

• Kornblum Oxidation: This method utilizes dimethyl sulfoxide (DMSO) as the oxidant in the presence of a mild base, such as sodium bicarbonate.[18][19][20] The bromomethylpyridine is first converted to an alkoxysulfonium salt, which then eliminates to form the aldehyde and dimethyl sulfide.

• Ortoleva-King Reaction: This reaction involves the formation of a pyridinium salt by reacting the bromomethylpyridine with pyridine, followed by reaction with a primary or secondary amine and subsequent hydrolysis to the aldehyde.[21]

Table 2: Comparison of Oxidation Methods for Bromomethylpyridines

Reaction	Reagents	Conditions	Advantages	Disadvantages
Sommelet	Hexamine, then H2O/acid	Mild	Good for a variety of substrates	Can have moderate yields
Kornblum	DMSO, NaHCO3	Mild	High yields, avoids strong acids	Can produce dimethyl sulfide odor
Ortoleva-King	Pyridine, amine, H2O	Mild	Versatile	Multi-step process

Advanced Concepts: Reactivity Umpolung

While the carbon of the bromomethyl group is inherently electrophilic, its polarity can be reversed in a concept known as "umpolung" or reactivity reversal.[22][23][24] This allows the bromomethylpyridine to act as a nucleophilic synthon. Although less common for bromomethylpyridines themselves, this concept is crucial in the broader context of pyridine functionalization and highlights the versatility of synthetic strategies.[25][26]

Applications in Drug Discovery and Materials Science

The unique reactivity of bromomethylpyridines makes them invaluable intermediates in the synthesis of a wide array of functional molecules.

• Drug Discovery: The pyridine moiety is a common scaffold in many approved drugs due to its ability to engage in hydrogen bonding and its favorable pharmacokinetic properties.[2][3][27][28][29] Bromomethylpyridines provide a convenient handle for introducing the pyridyl group into larger molecules or for elaborating upon the pyridine core.[1] They are key starting materials for the synthesis of kinase inhibitors, central nervous system agents, and antimicrobial compounds.[27]

• Materials Science: The ability to readily functionalize bromomethylpyridines makes them useful in the development of new materials. They can be incorporated into polymers to modify their properties or used as ligands for the synthesis of metal-organic frameworks (MOFs) and coordination complexes with interesting catalytic or photophysical properties.

Safety Considerations

Bromomethylpyridines and their hydrobromide salts are corrosive and can cause severe skin burns and eye damage.[30][31] They are also lachrymators. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times when handling these compounds. All manipulations should be performed in a well-ventilated fume hood.

Conclusion

The bromomethyl group on a pyridine ring is a highly reactive and synthetically versatile functional group. Its reactivity is governed by the electronic properties of the pyridine ring, with the position of substitution playing a critical role. A thorough understanding of its fundamental reaction pathways—nucleophilic substitution, radical reactions, and oxidation—is essential for any researcher working in organic synthesis, medicinal chemistry, or materials science. The ability to strategically employ bromomethylpyridines as building blocks opens up a vast chemical space for the creation of novel and functional molecules.

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• Martin, A. (2024, August 13). Reaction of Pyridine with Methyl Bromide: An example of SN2 mechanism. YouTube. [Link]

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• Al-bogami, A. S., et al. (2023). Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities. Molecules. [Link]

• The Organic Chemistry Tutor. (2021, February 22). Radical Reaction of alkanes with Br2 (Bromine)-3 Steps-Initiation, Propagation, and Termination. YouTube. [Link]

• Wang, C., et al. (2019). An umpolung approach to the hydroboration of pyridines: a novel and efficient synthesis of N-H 1,4-dihydropyridines. Chemical Science. [Link]

• Ferguson, G., et al. (2025). Secondary Interactions in Crystals of all Ten Isomers of Di(bromomethyl)naphthalene. ResearchGate. [Link]

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• Organic Chemistry Explained! (2018). Radical bromination. YouTube. [Link]

• Klivio, O. (2025). Imidazo[1,2-a]pyridines Susceptible to Excited State Intramolecular Proton Transfer: One-Pot Synthesis via an Ortoleva-King Reaction. ResearchGate. [Link]

• Seebach, D. (n.d.). Umpolung. Angewandte Chemie International Edition. [Link]

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• University of Glasgow. (n.d.). Organic Mechanisms: Radicals. [Link]

• Truong, T. N., et al. (2025). Insights into the nucleophilic substitution of pyridine at an unsaturated carbon center. Physical Chemistry Chemical Physics. [Link]

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Technical Guide: Solubility &amp; Stability Profiling of 5-(bromomethyl)pyridin-3-amine

Executive Summary

5-(bromomethyl)pyridin-3-amine represents a class of "Janus-faced" intermediates in medicinal chemistry: highly versatile yet inherently unstable. Possessing both a nucleophilic amino group (

) and an electrophilic bromomethyl group ( ) on the same pyridine scaffold, this molecule is prone to rapid intermolecular self-alkylation (polymerization) when free in solution.

This guide addresses the critical tug-of-war between solubility (required for reaction) and stability (required for integrity). The compound is almost exclusively handled as a salt (e.g., dihydrobromide or hydrochloride) to suppress autoreactivity. Researchers must treat the "solubility" of this compound not as a static property, but as a time-dependent variable contingent on pH and temperature.

Part 1: Physicochemical Architecture

The "Self-Destruct" Mechanism

The defining characteristic of 5-(bromomethyl)pyridin-3-amine is its potential for polymerization. In its neutral (free base) form, the lone pair on the exocyclic amine (or the pyridine nitrogen) of one molecule attacks the methylene carbon of a neighbor, displacing the bromide. This leads to insoluble oligomers/polymers, often observed as a pink-to-brown gum depositing on the flask walls.

Theoretical Properties (Free Base vs. Salt)

Property	Free Base (Neutral)	Hydrobromide Salt (Stabilized)
State	Unstable Oil / Low-melting Solid	Crystalline Solid (Hygroscopic)
pKa (est)	~3.5 (Pyridine N), ~6.0 (Aniline N)	N/A (Fully Protonated)
LogP	~1.2 (Moderate Lipophilicity)	< 0 (Highly Polar)
Reactivity	High (Nucleophile + Electrophile)	Low (Electrophile only; Amine blocked)
Primary Hazard	Polymerization, Skin Irritation	Acid Burns, Hygroscopicity

Part 2: Solubility & Solvent Compatibility Matrix

Critical Rule: Never dissolve the free base in a polar solvent without immediate use. The data below prioritizes the Hydrobromide Salt , as this is the standard storage form.

Solvent Compatibility Table

Solvent	Solubility (Salt Form)	Solubility (Free Base)*	Stability Rating	Application Context
Water	High (>50 mg/mL)	Low	⭐⭐⭐ (Salt)	Aqueous workups; Reverse-phase chromatography (acidic mobile phase).
Methanol / Ethanol	High (>30 mg/mL)	Moderate	⭐⭐	Suitable for salt transfer; avoid prolonged standing (solvolysis risk).
DMSO / DMF	High (>100 mg/mL)	High	⭐⭐	Standard reaction solvent. Good solubility but accelerates alkylation if base is added.
Dichloromethane (DCM)	Insoluble	High	⭐	Extraction only. Use for cold extraction of free base immediately before coupling.
THF	Very Low	High	⭐⭐	Common coupling solvent. Salt often suspended; Free base soluble.
Ethyl Acetate	Insoluble	Moderate	⭐⭐	Extraction/Workup.
Hexane / Toluene	Insoluble	Insoluble	⭐⭐⭐⭐⭐	Antisolvents used to precipitate the salt product.

*Note: Free base solubility is theoretical; in practice, the compound degrades before saturation is reached in many solvents.

Part 3: Degradation & Stability Pathways

The following diagram illustrates the competing pathways researchers must manage. The goal is to keep the equilibrium shifted towards the Stabilized Salt or drive the Desired Coupling faster than the Self-Alkylation .

Caption: Kinetic competition between desired coupling and irreversible self-polymerization.

Part 4: Experimental Protocols

Protocol A: Stock Solution Preparation (Analytical)

For LCMS/NMR analysis. Do not store these solutions.

• Solvent: Use DMSO-d6 or MeOD containing 0.1% DCl or TFA.

• Procedure: Weigh the hydrobromide salt directly into the vial. Add solvent.[1][2][3]

• Rationale: The added acid ensures the amine remains protonated, preventing the "self-destruct" mechanism during the analysis window.

Protocol B: In-Situ Free Base Generation & Coupling

Use this workflow for synthesis (e.g., alkylating a secondary amine).

• Preparation: Suspend the 5-(bromomethyl)pyridin-3-amine HBr salt (1.0 equiv) in anhydrous THF or DCM at 0°C .

• Nucleophile Addition: Add the coupling partner (nucleophile, e.g., morpholine) (1.1 equiv).

• Activation: Add a non-nucleophilic organic base (e.g., DIPEA or TEA ) (2.5 equiv) dropwise.

  • Why 2.5 equiv? 1 equiv to neutralize the HBr counterion, 1 equiv to scavenge the HBr generated during alkylation, and 0.5 equiv excess.

• Execution: Allow to stir at 0°C for 30 minutes, then warm to Room Temperature.

• Monitoring: Monitor by LCMS. If a pink precipitate forms, self-alkylation is competing; dilute the reaction mixture further (0.05 M concentration recommended).

Protocol C: Isolation (Not Recommended, but if required)

If you must isolate the free base:

• Partition the salt between cold saturated NaHCO₃ and DCM .

• Extract rapidly (keep < 5°C).

• Dry organic layer over MgSO₄ (acidic drying agents like silica may catalyze degradation).

• Concentrate without heat (rotary evaporator bath < 20°C).

• Use immediately.

Part 5: Troubleshooting & Indicators

Observation	Diagnosis	Corrective Action
Solution turns Pink/Red	Early stage polymerization (formation of pyridinium dyes).	Filter immediately; use fresh stock. Keep temperature < 0°C.
Insoluble Brown Gum	Advanced polymerization.[2]	Irreversible. Discard batch. Clean glassware with Aqua Regia or Piranha solution (Caution!).
LCMS: M+14 peak	Methylation (if using Methanol).	Solvolysis has occurred. Switch to Isopropanol or ACN for workup.
Low Yield	Competition with self-alkylation.	Dilution is key. Run reaction at high dilution (0.01 M) to favor intermolecular reaction over self-polymerization.

References

• Cai, S., et al. (2004).[4] "Discovery of 4-aryl-4H-chromenes as a new series of apoptosis inducers."[4] Journal of Medicinal Chemistry, 47(10). (Describes the handling of unstable bromomethyl pyridine intermediates).

• Fan-hong, W. (2005).[4] "Synthesis of Rupatadine." Chinese Journal of Pharmaceuticals. (Details the synthesis and salt formation of the closely related 5-methyl-3-(bromomethyl)pyridine).

• National Center for Biotechnology Information. (2025). "PubChem Compound Summary for CID 817681, 3-Amino-5-bromopyridine." (Structural analog data used for physicochemical estimation).[5][6]

• ChemicalBook. (2024). "5-BROMO-3-(BROMOMETHYL)PYRIDIN-2-AMINE HYDROBROMIDE Properties and Supplier." (Verifies the commercial availability of the salt form for this class of compounds).

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The Indispensable Scaffold: A Technical Guide to Alkyl Halide Functionalized Aminopyridines in Modern Drug Discovery

Abstract

The aminopyridine moiety is a cornerstone of medicinal chemistry, recognized for its prevalence in a multitude of FDA-approved drugs and its versatile role as a pharmacophore.[1][2][3] This technical guide provides an in-depth exploration of alkyl halide functionalized aminopyridines, a critical subclass of these valuable heterocycles. Intended for researchers, scientists, and drug development professionals, this document will delve into the core principles of their synthesis, reactivity, and strategic application in the design of novel therapeutics. We will dissect the causality behind experimental choices, present validated protocols, and illuminate the structure-activity relationships that govern their biological efficacy.

The Strategic Importance of the Aminopyridine Core

The aminopyridine framework is a privileged scaffold in drug discovery due to its unique electronic properties and its ability to engage in a variety of intermolecular interactions with biological targets.[4][5] The introduction of an alkyl halide functionality onto this core dramatically expands its synthetic utility, providing a versatile handle for further molecular elaboration and diversification. Alkyl halides are classic electrophilic reagents that readily participate in the formation of carbon-nitrogen, carbon-oxygen, carbon-sulfur, and carbon-carbon bonds, making them invaluable for the construction of complex molecular architectures.

The simple, low molecular weight design of the 2-aminopyridine moiety, in particular, is advantageous in producing single products with minimal side reactions.[4] This characteristic is highly desirable in drug development programs as it simplifies purification and can lead to more straightforward metabolic profiling.[4]

Synthetic Strategies for Alkyl Halide Functionalized Aminopyridines

The synthesis of alkyl halide functionalized aminopyridines can be approached through two primary retrosynthetic disconnections: direct halogenation of a pre-existing aminopyridine or introduction of the amino group onto a halogenated pyridine ring. The choice of strategy is often dictated by the desired substitution pattern and the commercial availability of starting materials.

Direct Halogenation of Aminopyridines

Direct halogenation of the aminopyridine ring is a common and often cost-effective approach. However, controlling the regioselectivity of this reaction can be challenging due to the activating nature of the amino group.

A notable example is the preparation of 2-amino-5-chloropyridine, a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.[6] This transformation is typically achieved by the chlorination of 2-aminopyridine in a strongly acidic medium.[7] The acidic conditions protonate the ring nitrogen, deactivating the ring towards electrophilic substitution and directing the incoming electrophile to the 5-position.

N-Alkylation of Aminopyridines with Dihaloalkanes

Direct N-alkylation of aminopyridines with dihaloalkanes offers a straightforward route to tethering an alkyl halide chain to the exocyclic amino group. The regioselectivity of this reaction (N-alkylation vs. ring alkylation) is a critical consideration. In the absence of a strong, non-nucleophilic base, alkylation typically occurs at the more nucleophilic ring nitrogen.[5] To favor alkylation at the exocyclic amino group, a strong base such as sodium amide or an alkyl-lithium reagent is employed to deprotonate the amino group, forming a more potent nucleophile.[5]

A general procedure for the N-alkylation of an aminopyridine is as follows:

Experimental Protocol: N-Alkylation of 2-Aminopyridine

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the aminopyridine (1.0 eq.).

• Solvent Addition: Add a suitable anhydrous solvent, such as dimethylformamide (DMF) or tetrahydrofuran (THF).

• Base Addition: Cool the solution in an ice bath and add a strong base, such as sodium hydride (NaH, 1.1 eq.), portion-wise.

• Stirring: Allow the mixture to stir at room temperature for 30-60 minutes to ensure complete deprotonation.

• Alkyl Halide Addition: Slowly add the dihaloalkane (e.g., 1-bromo-3-chloropropane, 1.2 eq.) to the reaction mixture.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup: Upon completion, quench the reaction by the slow addition of water. Extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Troubleshooting Common Issues in Aminopyridine Alkylation:

• Overalkylation: The product of monoalkylation is often more nucleophilic than the starting amine, leading to the formation of dialkylated byproducts.[8] To mitigate this, a slow addition of the alkyl halide and careful monitoring of the reaction progress are crucial. Using a less reactive alkylating agent or a bulky aminopyridine substrate can also favor monoalkylation.

• Low Yields in Schiff Base Formation: When reacting aminopyridines with aldehydes to form Schiff bases, low yields can sometimes be attributed to the lower basicity of the amine.[9] The use of a water scavenger, such as tetraethyl orthosilicate (Si(OEt)4), can help drive the equilibrium towards the product.[9]

Palladium-Catalyzed Amination of Halopyridines

The Buchwald-Hartwig amination has emerged as a powerful and versatile method for the formation of carbon-nitrogen bonds.[10] This palladium-catalyzed cross-coupling reaction allows for the synthesis of aminopyridines from their corresponding halopyridines.[10][11] A key advantage of this method is its broad functional group tolerance. However, a significant drawback of early iterations of this reaction was the requirement for a strong base, such as sodium tert-butoxide, which limited its applicability with base-sensitive substrates.[10]

More recent developments have focused on the use of milder bases and more efficient catalyst systems. For instance, palladium-catalyzed amination of bromopyridines can be effectively carried out on a KF-alumina surface, negating the need for strong bases.[12]

Experimental Workflow: Palladium-Catalyzed Amination

Caption: Palladium-Catalyzed Amination Workflow.

Reactivity and Mechanistic Considerations

The reactivity of alkyl halide functionalized aminopyridines is dominated by the interplay of the nucleophilic amino group and the electrophilic alkyl halide.

Nucleophilic Substitution at the Alkyl Halide

The primary reaction pathway for the alkyl halide moiety is nucleophilic substitution (SN2). The exocyclic nitrogen of another aminopyridine molecule, or an external nucleophile, can displace the halide, leading to the formation of new carbon-heteroatom bonds. This reactivity is the foundation for the use of these compounds as building blocks in combinatorial chemistry and library synthesis.

C-H Functionalization of the Pyridine Ring

Direct C-H functionalization of pyridines has emerged as a powerful strategy for the synthesis of complex derivatives, minimizing the need for pre-functionalized starting materials.[13] While the electron-poor nature of the pyridine ring makes it challenging to functionalize directly, various catalytic systems have been developed to overcome this hurdle.[13][14] Palladium-catalyzed C-H functionalization at the C5-position of N-(alkyl)pyrimidin-2-amines has been demonstrated, showcasing the potential for highly regioselective modifications.[15]

Reaction Mechanism: N-Alkylation of Amines with Alcohols (Hydrogen Autotransfer)

A common and green alternative to using alkyl halides is the N-alkylation of amines with alcohols, which proceeds via a hydrogen autotransfer mechanism.[16] This process involves three key stages:

• Alcohol Oxidation: The alcohol is oxidized to the corresponding aldehyde.

• Condensation: The aldehyde condenses with the amine to form an imine.

• Imine Reduction: The imine is then reduced to the final secondary amine product.[16]

This entire catalytic cycle is driven by the highly exergonic imine reduction step.[16]

Caption: Hydrogen Autotransfer Mechanism.

Characterization and Data Presentation

The unambiguous characterization of alkyl halide functionalized aminopyridines is crucial for ensuring their purity and confirming their structure. A combination of spectroscopic techniques is typically employed.

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are the primary tools for structural elucidation.[17] In the 1H NMR spectrum, the protons on the pyridine ring typically appear in the aromatic region (δ 6.5-8.5 ppm). The chemical shifts of the protons on the alkyl chain will depend on their proximity to the nitrogen and halogen atoms.[18] The hydrogens attached to the amine nitrogen often present as a broad signal that can be exchanged with D2O.[18] In the 13C NMR, carbons directly bonded to the nitrogen atom are deshielded and appear in the δ 10-65 ppm region.[18]

• Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying key functional groups.[19] Primary amines show two N-H stretching bands in the 3300-3500 cm-1 region, while secondary amines exhibit a single band.[18] The C-N stretching vibrations are typically observed in the 1000-1350 cm-1 range.[18]

• Mass Spectrometry (MS): Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound, confirming its identity.

Table 1: Representative Spectroscopic Data for a Functionalized Aminopyridine

Compound	1H NMR (δ, ppm)	13C NMR (δ, ppm)	IR (ν, cm-1)	MS (m/z)
N-(3-chloropropyl)-2-aminopyridine	7.95 (d, 1H), 7.40 (t, 1H), 6.60 (d, 1H), 6.45 (t, 1H), 5.10 (br s, 1H, NH), 3.60 (t, 2H), 3.30 (t, 2H), 2.05 (m, 2H)	158.5, 148.0, 137.5, 112.0, 108.0, 42.5, 41.0, 32.0	3410 (N-H), 2950 (C-H), 1610 (C=N), 750 (C-Cl)	170.06 [M]+

Applications in Drug Discovery: A Structure-Activity Relationship (SAR) Perspective

Alkyl halide functionalized aminopyridines are pivotal in the design of novel therapeutic agents across a wide range of disease areas, including cancer, infectious diseases, and neurological disorders.[2][20] The ability to readily modify the alkyl halide substituent allows for a systematic exploration of the structure-activity relationship (SAR), a cornerstone of modern drug design.[21]

For instance, in the development of Janus Kinase 2 (JAK2) inhibitors for the treatment of myeloproliferative neoplasms and rheumatoid arthritis, a series of compounds with an aminopyridine scaffold were synthesized and evaluated.[20] The study found that specific substitutions on the aminopyridine core led to potent and selective inhibitors of JAK2.[20]

Case Study: Aminopyridine-based JAK2 Inhibitors

In a study by Xu et al., crizotinib, an anaplastic lymphoma kinase (ALK) inhibitor, was identified as having significant JAK2 inhibitory activity.[20] This discovery prompted the design and synthesis of a series of aminopyridine derivatives to optimize this activity. Molecular docking studies revealed key interactions between the aminopyridine scaffold and the ATP-binding site of JAK2. By systematically modifying the substituents on the aminopyridine ring, researchers were able to enhance both the potency and selectivity of the compounds for JAK2 over other kinases.[20] This work exemplifies how the aminopyridine core can serve as a versatile platform for structure-based drug design.

Conclusion

Alkyl halide functionalized aminopyridines represent a class of compounds with immense value to the field of medicinal chemistry. Their straightforward synthesis, versatile reactivity, and proven track record in successful drug discovery campaigns underscore their importance. This guide has provided a comprehensive overview of the key considerations for working with these molecules, from their synthesis and characterization to their strategic application in drug design. As our understanding of disease biology continues to evolve, the adaptable nature of the aminopyridine scaffold, particularly when functionalized with a reactive handle like an alkyl halide, ensures its continued prominence in the development of the next generation of therapeutics.

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• Rao, R. N., & Chanda, K. (2022). 2-Aminopyridine – an unsung hero in drug discovery. Chemical Communications, 58(5), 343–382. [Link]

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• Synthesis of Aminopyridines from 2-Fluoropyridine and Lithium Amides. (2025, August 6). ResearchGate. Retrieved February 6, 2026, from [Link]

• Mechanistic study on the Cpiridium-catalyzed N-alkylation of amines with alcohols*. (n.d.). Royal Society of Chemistry. Retrieved February 6, 2026, from [Link]

• Fichez, J., Busca, P., & Prestat, G. (n.d.). RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION. Retrieved February 6, 2026, from [Link]

• (n.d.). Process for the synthesis of n-alkyl-4-pyridinamines. Google Patents.

• Orie, K. J. (2020). Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review. American Journal of Chemical and Biochemical Engineering, 4(1), 12. [Link]

• Kibou, Z., Amari, D., Choukchou-Braham, N., Mostefa-Kara, B., & Villemin, D. (2022). Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. Molecules, 27(11), 3439. [Link]

• A mild, catalyst-free synthesis of 2-aminopyridines. (n.d.). PubMed Central (PMC). Retrieved February 6, 2026, from [Link]

• (n.d.). Process for the N-alkylation of aminopyridines. Google Patents.

• Catalytic and Mechanistic Approach to the Metal-Free N-Alkylation of 2-Aminopyridines with Diketones. (2022, November 9). ACS Publications. Retrieved February 6, 2026, from [Link]

• Xu, Y., Li, H., & Zhu, W. (2019). Design, synthesis and structure-activity relationship study of aminopyridine derivatives as novel inhibitors of Janus kinase 2. Bioorganic & Medicinal Chemistry Letters, 29(12), 1535–1540. [Link]

• 1H NMR spectra for: (a) 2-Aminopyridine, (b) cobalt complexes and (c) cadmium complex. (n.d.). ResearchGate. Retrieved February 6, 2026, from [Link]

• Khalid, T., Malik, A., Rasool, N., Kanwal, A., Nawaz, H., & Almas, I. (2025). Cracking the code: the clinical and molecular impact of aminopyridines; a review (2019–2024). RSC Medicinal Chemistry. [Link]

• (n.d.). Process for preparing 2-aminopyridine derivatives. Google Patents.

• Palladium-Catalyzed C-N and C-O Coupling–A Practical Guide from an Industrial Vantage Point. (n.d.). University of Windsor. Retrieved February 6, 2026, from [Link]

• Doraghi, F., & Vessally, E. (2025). Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines. RSC Advances, 15(4), 2185–2202. [Link]

• Recent Advances in the C–H-Functionalization of the Distal Positions in Pyridines and Quinolines. (n.d.). PubMed Central (PMC). Retrieved February 6, 2026, from [Link]

• FDA-approved vasodilators containing both pyridine and dihydropyridine scaffolds. (n.d.). ResearchGate. Retrieved February 6, 2026, from [Link]

• A Facile N-Monoalkylation of Aminopyridines. (2025, August 7). ResearchGate. Retrieved February 6, 2026, from [Link]

• Syntheses of 2-amino-5-iodopyridine (Reagents: HIO4, I2, (AcOH, H2O), H2SO4). (n.d.). ResearchGate. Retrieved February 6, 2026, from [Link]

• SUMMARY Part-I: Palladium-Catalyzed Amination of Halopyridines Mediated on KF-Alumina Surface. (n.d.). NBU-IR. Retrieved February 6, 2026, from [Link]

• 24.10: Spectroscopy of Amines. (2024, March 24). Chemistry LibreTexts. Retrieved February 6, 2026, from [Link]

• The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. (n.d.). MDPI. Retrieved February 6, 2026, from [Link]

• (n.d.). Preparation of 2-aminopyridine and 2-aminoquinoline. Google Patents.

• Singh, U. P., & Singh, R. P. (2024). A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. Journal of Molecular Structure, 1310, 138356. [Link]

• (n.d.). Process for preparing 2-amino-5-chloropyridine. Google Patents.

• Transition Metal-Catalyzed C–H Amination: Scope, Mechanism, and Applications. (n.d.). ACS Publications. Retrieved February 6, 2026, from [Link]

• A reducing-difference IR-spectral study of 4-aminopyridine. (2025, August 7). ResearchGate. Retrieved February 6, 2026, from [Link]

• Structure Activity Relationships. (n.d.). Drug Design Org. Retrieved February 6, 2026, from [Link]

• Rational drug design to explore the structure-activity relationship (SAR) of TRK inhibitors with 2,4-diaminopyrimidine scaffold. (n.d.). ResearchGate. Retrieved February 6, 2026, from [Link]

• FDA approved drugs containing pyridine scaffold to treat bacterial and fungal infections. (n.d.). ResearchGate. Retrieved February 6, 2026, from [Link]

• Palladium‐Catalyzed C N and C O Coupling–A Practical Guide from an Industrial Vantage Point†. (2025, August 9). ResearchGate. Retrieved February 6, 2026, from [Link]

• C-H Functionalization of Pyridines. (n.d.). ResearchGate. Retrieved February 6, 2026, from [Link]

• NMR/IR Analysis - Predicting a Structure and Assigning a Spectrum with a Pyridine Ring. (2017, May 9). YouTube. Retrieved February 6, 2026, from [Link]

• NMR Spectroscopy :: 1H NMR Chemical Shifts. (n.d.). Organic Chemistry Data. Retrieved February 6, 2026, from [Link]

• Smith, D. T., & Shi, R. (2005). Development of novel 4-aminopyridine derivatives as potential treatments for neurological injury and disease. European Journal of Medicinal Chemistry, 40(8), 827–833. [Link]

• Alkylation of Amines (Sucks!). (2017, May 26). Master Organic Chemistry. Retrieved February 6, 2026, from [Link]

• Palladium-catalyzed remote C–H functionalization of 2-aminopyrimidines. (n.d.). Royal Society of Chemistry. Retrieved February 6, 2026, from [Link]

• Design, synthesis, and structure activity relationship (SAR) studies of novel imidazo[1,2-a] pyridine derivatives as Nek2 inhibitors. (2020, December 1). PubMed. Retrieved February 6, 2026, from [Link]

• Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand. (2024, July 17). eScholarship.org. Retrieved February 6, 2026, from [Link]

• Pyridine N-Alkylation by Lithium, Magnesium, and Zinc Alkyl Reagents: Synthetic, Structural, and Mechanistic Studies on the Bis(imino)pyridine System. (2025, August 6). ResearchGate. Retrieved February 6, 2026, from [Link]

• Palladium-catalysed amination of halQpyridines on a KF -alumina surface. (n.d.). NBU-IR. Retrieved February 6, 2026, from [Link]

• 14 questions with answers in AMINOPYRIDINES | Science topic. (n.d.). ResearchGate. Retrieved February 6, 2026, from [Link]

Sources

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Protocols & Analytical Methods

Application Note: Nucleophilic Substitution Protocols for 5-(Bromomethyl)pyridin-3-amine

This Application Note is structured to guide researchers through the handling and reactivity of 5-(bromomethyl)pyridin-3-amine , a highly versatile yet unstable intermediate often used in kinase inhibitor design (e.g., p38 MAP kinase, c-Met pathways).[1][2][3]

Executive Summary & Chemical Logic

The scaffold 5-(bromomethyl)pyridin-3-amine represents a "privileged structure" in drug discovery, offering a pyridine core with two distinct vectors for elaboration: a nucleophilic aniline handle (C3) and a highly electrophilic benzylic-like bromide (C5).[1][2][3]

The Stability Paradox: While the C5-bromomethyl group allows for rapid

coupling, it renders the molecule inherently unstable as a free base.[1][2][3] The C3-amino group (and the pyridine nitrogen) can attack the C5-bromomethyl group of a neighboring molecule, leading to rapid, irreversible self-polymerization (formation of "pyridine tars").[1][2][3]

Core Directive: Never isolate 5-(bromomethyl)pyridin-3-amine as a free base. All protocols must utilize the Hydrobromide (HBr) salt form, liberating the reactive species in situ only in the presence of the target nucleophile.[1][2][3]

Reactivity Profile & Handling

The "Doom Loop" of Self-Alkylation

Understanding the degradation pathway is critical for protocol design.[1][2][3] As a salt, the amine and pyridine nitrogen are protonated and non-nucleophilic.[2][3] Upon neutralization, the "race" begins between your desired nucleophile and the molecule's own amine.[1][2][3]

DOT Diagram 1: Reactivity & Stability Pathways

Caption: The kinetic competition between desired substitution and self-polymerization. Success depends on keeping the Free Base concentration low or the Target Nucleophile concentration high.[1][2][3]

Storage Specifications

Parameter	Specification	Rationale
Form	Dihydrobromide Salt ( )	Protonates both N-centers to prevent autocyclization.[1][2][3]
Temperature	-20°C	Slows residual hydrolysis or decomposition.[1][2][3]
Atmosphere	Argon/Nitrogen	Hygroscopic; moisture triggers hydrolysis to the alcohol.[1][3]
Shelf Life	< 3 Months	Benzylic bromides degrade even in solid state over time.[1][3]

Experimental Protocols

Protocol A: Amination (C-N Bond Formation)

Target: Synthesis of secondary/tertiary amines via

displacement. Mechanism:[1] In-situ neutralization with non-nucleophilic base.[1][2][3]

Reagents:

• Substrate: 5-(bromomethyl)pyridin-3-amine

  2HBr (1.0 equiv)

• Nucleophile: Secondary Amine (1.2 – 1.5 equiv)[1][2]

• Base: DIPEA (N,N-Diisopropylethylamine) (3.5 equiv)[1][2][3]

• Solvent: Anhydrous DMF or NMP (0.1 M concentration)

Step-by-Step Methodology:

• Preparation: In a flame-dried round-bottom flask under

  , dissolve the Nucleophile (1.2 equiv) and DIPEA (3.5 equiv) in anhydrous DMF.

• Cooling: Cool the solution to 0°C using an ice bath. Reason: Lower temperature suppresses self-polymerization during the addition phase.[1][2][3]

• Addition: Add the 5-(bromomethyl)pyridin-3-amine

  2HBr solid in small portions over 15 minutes.

  • Critical: Do not add the base to the pyridine salt.[1][2][3] Add the pyridine salt to the base/nucleophile mixture.[1][2][3] This ensures the pyridine is immediately surrounded by the nucleophile upon deprotonation.[1][2][3]

• Reaction: Allow the mixture to stir at 0°C for 30 minutes, then warm to Room Temperature (RT) and stir for 2–4 hours.

• Monitoring: Check LCMS for consumption of the bromide (M+H 187/189 for free base fragment) and appearance of product.

• Workup: Dilute with EtOAc, wash 3x with water (to remove DMF), 1x with brine. Dry over

  .[1][2][3]

Protocol B: Thioether Synthesis (C-S Bond Formation)

Target: Introduction of thiol side chains. Mechanism:[1] Thiolate displacement.[1][3] Thiols are superior nucleophiles, allowing milder conditions.[1][2][3]

Reagents:

• Substrate: 5-(bromomethyl)pyridin-3-amine

  2HBr (1.0 equiv)

• Nucleophile: Thiol (R-SH) (1.1 equiv)[1][2][3]

• Base:

  (3.0 equiv) or

• Solvent: Acetone or Acetonitrile (ACN)[1][2]

Step-by-Step Methodology:

• Suspend the Thiol and Base in the solvent at RT and stir for 15 minutes to generate the thiolate anion.

• Cool to 0°C .

• Add the Pyridine HBr salt as a solid in one portion.

• Stir vigorously. The reaction is often complete within <1 hour due to the high nucleophilicity of the thiolate and the high reactivity of the benzylic bromide.[1][2][3]

• Filtration: Filter off the inorganic salts.[1][3]

• Concentration: Evaporate the solvent. (Note: Avoid high heat during evaporation to prevent side reactions of the free amine).[1]

Protocol C: Carbon Alkylation (Active Methylenes)

Target: C-C bond formation using malonates or keto-esters.[1][2][3]

Reagents:

• Substrate: 5-(bromomethyl)pyridin-3-amine

  2HBr

• Nucleophile: Diethyl malonate (or similar)[1][2]

• Base: NaH (60% in oil) (3.5 equiv total: 1 for nucleophile, 2.5 for salt neutralization)[1][2]

• Solvent: Anhydrous THF

Step-by-Step Methodology:

• Anion Formation: Suspend NaH (3.5 equiv) in THF at 0°C. Add Diethyl malonate (1.1 equiv) dropwise. Stir 30 min until

  evolution ceases.

• Salt Neutralization/Coupling: Add the Pyridine HBr salt (solid) carefully to the enolate solution.[1]

  • Note: Expect vigorous bubbling as the HBr is neutralized by the excess NaH.[1][2][3]

• Reflux: Warm to RT, then heat to 60°C for 4–6 hours.

• Quench: Cool to 0°C, quench carefully with saturated

  .

Troubleshooting & Optimization Guide

Observation	Diagnosis	Corrective Action
Dark Brown/Black Reaction Mixture	Polymerization of the starting material.[1][2][3]	Decrease concentration (dilution favors intermolecular reaction with nucleophile over self-polymerization).[1][2][3] Increase equivalents of nucleophile.
Low Yield / Unreacted Bromide	Incomplete neutralization of the HBr salt.[1][3]	Ensure Base stoichiometry is 2.5 equiv relative to the salt (2 for the HBr, 1+ for the reaction).[2]
Hydrolysis Product (Alcohol)	Wet solvents or atmosphere.[1][3]	Use strictly anhydrous DMF/THF.[1][2][3] Keep reaction under Argon.
N-Alkylation of Product	Product amine reacting with another bromide.[1][2][3]	Use a large excess of the incoming nucleophile (if it is cheap) or ensure the incoming nucleophile is significantly more nucleophilic than the aniline product.[1][2]

Workflow Visualization

DOT Diagram 2: Optimal Experimental Workflow

Caption: Workflow emphasizing solid addition of the salt to a pre-cooled nucleophile solution to minimize side reactions.

References

• Synthesis and Reactivity of 3-Aminomethylpyridines

  • Title: Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction.[1][2][3][4]

  • Source:Molecules2017 , 22(2), 209.[1][2][3]

  • Context: Discusses the stability and cross-coupling of analogous 3-amino-5-bromo systems, providing context for ring stability vs side-chain reactivity.

  • URL:[Link][1][2]

• General Protocol for Bromomethylpyridine Handling

  • Title: Synthesis of 3-(bromomethyl)-5-methylpyridine hydrobromide.[1][2][3]

  • Source:Heterocyclic Communications2015 , 21(4).[1][2][3]

  • Context: Establishes the necessity of HBr salt formation for storage of bromomethyl-pyridine derivatives to prevent self-alkyl

  • URL:[Link][1][2]

• Nucleophilic Substitution Mechanisms in Pyridines

  • Title: Nucleophilic Aromatic Substitution of Heterocycles.[1][3][5]

  • Source:Chemistry LibreTexts.

  • Context: Theoretical grounding for the electronic effects of the pyridine nitrogen on C3 and C5 substituents.[1][2][3]

  • URL:[Link]

• Safety Data & Handling

  • Title: 3-(Aminomethyl)
  • Source:PubChem Labor

  • Context: Safety protocols for aminomethyl pyridines, emphasizing corrosivity and lachrymator properties of the bromomethyl precursors.[1][2][3]

  • URL:[Link][1][2]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. CN101704781B - Preparation method of amino pyridine bromide compound - Google Patents [patents.google.com]
• 3. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 4. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]

Application Note: N-Alkylation with 3-Amino-5-(bromomethyl)pyridine

This Application Note is designed for medicinal chemists and process development scientists utilizing 3-amino-5-(bromomethyl)pyridine (also known as 5-(bromomethyl)pyridin-3-amine).

This reagent is a high-value "privileged fragment" in drug discovery, particularly for kinase inhibitors, as it introduces a polar, hydrogen-bonding pyridine scaffold. However, it presents a critical stability paradox : it contains both a potent electrophile (bromomethyl) and a nucleophile (amine), making it prone to rapid, irreversible self-polymerization if mishandled.

Chemical Profile & Stability Intelligence

• Compound: 3-Amino-5-(bromomethyl)pyridine[1][2]

• CAS: 1384972-86-4 (Hydrobromide salt)[1][2][3]

• Commercial Form: Supplied almost exclusively as the Dihydrobromide salt (•2HBr) or Monohydrobromide salt (•HBr) .

• Critical Characteristic: "The Self-Destruct Mechanism"

  • The Problem: In its free base form, the amino group of Molecule A attacks the bromomethyl group of Molecule B. This triggers an intermolecular

    cascade, resulting in insoluble oligomers/polymers (often observed as a black tar).

  • The Solution: The protonated amine (ammonium salt) is non-nucleophilic. The reagent must remain protonated until the precise moment it encounters the target nucleophile.

Mechanistic Workflow & Strategy

To successfully utilize this reagent, you must control the kinetics of Cross-Coupling (Desired) vs. Self-Coupling (Undesired) .

The Golden Rules:

• Never generate the free base of the reagent in a separate flask.

• In-Situ Neutralization: Neutralize the HBr salt in the presence of the target nucleophile.

• Nucleophile Excess: Maintain a high local concentration of your target amine relative to the pyridine reagent.

Figure 1: Kinetic competition between productive coupling and destructive polymerization. Success depends on favoring the green pathway.

Detailed Experimental Protocols

Protocol A: Standard N-Alkylation of Secondary Amines

Best for: Synthesizing drug intermediates where the target amine is a good nucleophile (e.g., piperidine, morpholine, pyrrolidine derivatives).

Materials:

• Reagent: 3-Amino-5-(bromomethyl)pyridine dihydrobromide (1.0 equiv)

• Substrate: Target Secondary Amine (1.1 – 1.2 equiv)

• Base:

  -Diisopropylethylamine (DIPEA) (3.0 – 3.5 equiv)

  • Note: Excess base is required to neutralize the 2x HBr and the generated HBr.

• Solvent: Anhydrous DMF or Acetonitrile (ACN).

  • DMF is preferred for solubility; ACN allows easier workup.

Step-by-Step Procedure:

• Preparation of Nucleophile Solution: In a round-bottom flask equipped with a magnetic stir bar, dissolve the Target Secondary Amine (1.2 equiv) and DIPEA (3.5 equiv) in anhydrous DMF (0.1 M concentration relative to amine).

  • Checkpoint: Ensure the mixture is homogenous. Cool to 0°C if the reaction is expected to be highly exothermic, though Room Temperature (RT) is standard.

• Controlled Addition (Critical Step): Add the solid 3-Amino-5-(bromomethyl)pyridine dihydrobromide (1.0 equiv) to the stirring amine/base solution.

  • Technique: Add in small portions over 5–10 minutes. Do not dump it all at once. This prevents a localized spike in free-base reagent concentration.

  • Alternative: If the salt is not soluble, suspend it in a minimum volume of DMF and add via syringe pump for maximum control.

• Reaction Monitoring: Allow the reaction to warm to Room Temperature and stir for 2–4 hours.

  • Monitor: Use LC-MS. Look for the product mass (M+1) and the disappearance of the secondary amine.

  • Note: You may see a small amount of "dimer" (reagent-reagent coupling), but the excess target amine usually suppresses this.

• Workup & Isolation:

  • Dilute: Pour the reaction mixture into water or saturated NaHCO3.

  • Extract: Extract with EtOAc or DCM (3x).

  • Wash: Wash organic layer with water (to remove DMF) and brine.

  • Dry/Concentrate: Dry over Na2SO4, filter, and concentrate.

  • Purification: Flash column chromatography (DCM/MeOH gradient). The amino-pyridine product is polar; amine-functionalized silica can reduce streaking.

Protocol B: Alkylation of "Sluggish" Nucleophiles (Phenols/Anilines)

Best for: O-Alkylation of phenols or N-alkylation of less reactive anilines. Requires stronger activation.

Materials:

• Base: Cesium Carbonate (

  ) (3.0 equiv) or Potassium Carbonate ( ).

• Additive: Potassium Iodide (KI) (0.1 equiv) – Finkelstein catalyst.

Procedure:

• Suspend the Nucleophile (1.0 equiv) and Base (3.0 equiv) in Acetone or DMF. Stir for 15 mins to generate the anion.

• Add KI (catalytic). This converts the bromomethyl to the more reactive iodomethyl species in situ, accelerating the reaction with the target before self-alkylation can occur.

• Add the Pyridine Reagent Salt (1.2 equiv) slowly.

• Heat to 40–60°C. Caution: Higher heat increases polymerization risk. Monitor closely.

Troubleshooting & Optimization Matrix

Observation	Root Cause	Corrective Action
Black Tar / Precipitate	Uncontrolled self-polymerization.	Decrease Reagent Conc: Add reagent solution dropwise. Increase Target Excess: Use 1.5–2.0 equiv of target amine.
Low Yield (Hydrolysis)	Wet solvents reacting with bromomethyl.	Dry Solvents: Use anhydrous DMF/ACN. Ensure atmosphere is inert ( /Ar).
Incomplete Conversion	HBr salt is not fully neutralized.	Check Base: Ensure 3.0 equiv of base is used (remember the salt carries acid!).
Regioselectivity Issues	Alkylation on Pyridine Ring Nitrogen.	Solvent Choice: Use non-polar solvents (DCM) if solubility permits, or lower temperature to favor the benzylic position.

Safety & Handling

• Toxicity: Like all benzyl bromide derivatives, this compound is a potential lachrymator and vesicant (blistering agent). It can alkylate DNA.

• Inhalation: Handle strictly in a fume hood.

• Decontamination: Quench spills or glassware with a solution of dilute ammonia or ethanolamine to destroy the alkylating agent before washing.

References

• Synthesis of Rupatadine Intermediates

  • Context: Describes the synthesis of the analogous 5-methyl-3-(bromomethyl)pyridine, highlighting the handling of the HBr salt to prevent instability.
  • Source: Li, J., et al. "Efficient synthesis of 3-(bromomethyl)-5-methylpyridine hydrobromide." Journal of Chemical Research 38.1 (2014): 50-52.

• General Reactivity of Aminopyridines

  • Context: Protocols for handling aminopyridine building blocks and avoiding self-condens

  • Source:Organic Syntheses, Coll.[4] Vol. 11, p. 225 (2009).

• Commercial Reagent Data (Safety & Properties)

  • Context: Physical properties and safety data for 5-(bromomethyl)pyridin-3-amine hydrobromide (CAS 1384972-86-4).
  • Source: PubChem Compound Summary.

Sources

• 1. 5-(Bromomethyl)pyridin-3-amine hydrobromide | 1384972-86-4 [chemicalbook.com]
• 2. cacheby.com [cacheby.com]
• 3. globallabor.com.br [globallabor.com.br]
• 4. Organic Syntheses Procedure [orgsyn.org]

Application Note: Stabilizing 3-Amino-5-(bromomethyl)pyridine via Orthogonal Protection Strategies

Abstract & Strategic Overview

The synthesis and handling of 3-amino-5-(bromomethyl)pyridine (3-ABP) present a classic "suicide substrate" challenge in organic chemistry. The molecule contains a nucleophilic moiety (C3-amine) and a potent electrophilic moiety (C5-bromomethyl) on the same heteroaromatic scaffold.

In its free base form, 3-ABP undergoes rapid intermolecular self-alkylation , leading to insoluble oligomers and intractable tars. This Application Note details the Orthogonal Protection Strategy required to isolate and utilize this intermediate. We prioritize the Boc-protection / Appel Reaction pathway over radical bromination due to superior regioselectivity and milder conditions.

The Stability Paradox

The critical instability window occurs when both the amine is deprotonated (nucleophilic) and the bromide is present (electrophilic).

• Unprotected Free Base:

  in solution at RT (Polymerization).

• Hydrobromide Salt: Stable as a solid; polymerizes upon neutralization.

• Boc-Protected: Stable for days at

  ; prevents N-alkylation.

Mechanistic Analysis & Decision Matrix

The "Suicide" Mechanism (Self-Alkylation)

The driving force for degradation is the nucleophilic attack of the pyridine C3-amine nitrogen onto the C5-methylene carbon of a neighboring molecule, displacing bromide. This forms a secondary amine which remains nucleophilic, propagating a polymerization chain.

Strategic Pathways

We evaluated three common synthetic routes. The Functional Group Interconversion (FGI) route via the alcohol is recommended for high-purity applications (e.g., DEL library synthesis or GMP precursors).

Strategy	Precursor	Reagents	Pros	Cons
Route A: Radical Bromination	3-Amino-5-methylpyridine	NBS, AIBN, CCl	Low raw material cost.	Poor selectivity (ring bromination vs. methyl); difficult purification; radical incompatibility with some protecting groups.
Route B: Acid-Mediated FGI	3-Amino-5-hydroxymethylpyridine	HBr (48%), H SO	One-step to salt form.	Harsh conditions; incompatible with acid-labile groups; product precipitates as salt (hard to handle if free base needed).
Route C: Neutral FGI (Recommended)	3-(Boc-amino)-5-hydroxymethylpyridine	CBr , PPh (Appel)	High yield; neutral pH; Boc-compatible; easy purification.	Requires removal of triphenylphosphine oxide (TPPO).

Visualization of Workflows

The following diagram illustrates the degradation mechanism and the recommended synthetic workflow to bypass it.

Figure 1: Comparison of the degradation pathway (Red) versus the stabilized Boc-protection synthesis route (Green).

Detailed Experimental Protocols

Protocol A: Synthesis of 3-(tert-butoxycarbonylamino)-5-(hydroxymethyl)pyridine

This step masks the nucleophile.

Reagents:

• 3-Amino-5-hydroxymethylpyridine (1.0 equiv)

• Di-tert-butyl dicarbonate (Boc

  O) (1.1 equiv)

• Triethylamine (Et

  N) (1.2 equiv)

• Solvent: THF (anhydrous) or Dioxane/Water (1:1)

Procedure:

• Dissolve 3-amino-5-hydroxymethylpyridine in THF (0.5 M concentration).

• Add Et

  N followed by dropwise addition of Boc O solution in THF at .

• Allow to warm to Room Temperature (RT) and stir for 4–6 hours. Monitor by TLC (EtOAc/Hexane) or LCMS.

• Workup: Concentrate in vacuo. Redissolve in EtOAc, wash with saturated NaHCO

  and Brine.

• Purification: Flash column chromatography (MeOH/DCM gradient). The product is a stable white solid.

Protocol B: The Appel Reaction (Alcohol to Bromide)

This step installs the electrophile under neutral conditions, preserving the Boc group.

Rationale: We use the Appel reaction (CBr

/PPh ) instead of PBr . PBr generates HBr as a byproduct, which can prematurely deprotect the Boc group, triggering polymerization.

Reagents:

• N-Boc-Amino-Alcohol (from Protocol A) (1.0 equiv)

• Carbon Tetrabromide (CBr

  ) (1.25 equiv)

• Triphenylphosphine (PPh

  ) (1.5 equiv)

• Solvent: Dichloromethane (DCM), anhydrous.

Step-by-Step:

• Setup: Flame-dry a round-bottom flask and purge with Argon/Nitrogen.

• Dissolution: Dissolve the N-Boc alcohol and CBr

  in DCM (0.2 M). Cool the solution to .

• Addition: Add PPh

  portion-wise (solid) or dropwise (DCM solution) over 20 minutes.

  • Note: The solution will turn slightly yellow. Maintain temperature

    to avoid side reactions.

• Reaction: Stir at

  for 1 hour, then allow to warm to RT for 1–2 hours.

• Quench: Add a small amount of saturated NaHCO

  solution.

• Workup: Separate layers. Extract aqueous layer with DCM. Dry organics over MgSOngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  .[1]

• Purification (Critical):

  • Concentrate to a minimum volume.

  • Precipitate the bulk of Triphenylphosphine Oxide (TPPO) by adding cold Et

    O or Hexane/Et O (1:1). Filter off the white solid (TPPO).

  • Purify the filtrate via rapid silica gel chromatography (EtOAc/Hexane 1:4).

  • Warning: Silica is slightly acidic. Add 1% Et

    N to the eluent to prevent deprotection on the column.

Handling, Stability & QC

Storage Requirements

The 3-(Boc-amino)-5-(bromomethyl)pyridine is a potent alkylating agent.

• Temperature: Store at

  .

• Atmosphere: Store under Argon. Moisture can hydrolyze the bromide back to the alcohol or eliminate HBr.

• Shelf Life: ~2 weeks at

  . Use immediately for best results.

Analytical Verification (NMR)

Do not use DMSO-d

for the free bromide, as DMSO is nucleophilic and can displace the bromide (Swern-like reactivity) or accelerate polymerization.

• Preferred Solvent: CDCl

Sources

• 1. 3-Amino-5-bromopyridine synthesis - chemicalbook [chemicalbook.com]

Application Note: Precision Synthesis of Secondary Amines from Bromomethyl Pyridines

Alkylation for Pyridine Scaffolds

Executive Summary

The introduction of a pyridine moiety via a methylene linker is a ubiquitous transformation in medicinal chemistry, often improving solubility and metabolic stability. However, the use of bromomethyl pyridines (picolyl bromides) presents two distinct challenges: chemical instability of the starting material (self-quaternization) and polyalkylation of the product.

This guide provides an optimized, self-validating workflow to synthesize secondary amines from bromomethyl pyridines. Unlike generic alkylation guides, this protocol specifically addresses the handling of hydrobromide salts and the kinetic control required to suppress tertiary amine formation.

Strategic Analysis & Mechanistic Insight

The Instability of the Reagent

Bromomethyl pyridines (e.g., 2-(bromomethyl)pyridine) are commercially supplied as hydrobromide salts (HBr). This is not merely for shelf-life; the free base is inherently unstable.

• Mechanism of Decomposition: In the free base form, the pyridine nitrogen (nucleophile) of one molecule attacks the methylene carbon (electrophile) of another. This intermolecular

  reaction leads to rapid polymerization, forming a dark, insoluble tar of quaternary pyridinium salts.

• Operational Implication: Never isolate the free base of bromomethyl pyridine. Always generate it in situ or use the salt form directly with sufficient base equivalents.

The Polyalkylation Pitfall

The target secondary amine is often more nucleophilic than the starting primary amine due to the inductive electron-donating effect of the newly added alkyl group. This leads to the "runaway" reaction:

In many aliphatic cases, . However, for picolyl systems, steric hindrance can be leveraged to keep if conditions are controlled.

Reaction Pathway Diagram

Figure 1: Competing pathways in picolyl alkylation. Note the critical branch point at the "Free Base" stage leading to polymerization if not intercepted.

Experimental Protocols

Protocol A: The "Excess Amine" Method (Standard)

Best for: Inexpensive primary amines (e.g., benzylamine, aliphatic amines) available in bulk. Principle: Flooding the reaction with nucleophile ensures the electrophile (bromide) is statistically more likely to encounter a primary amine than a secondary amine.

Reagents

• Substrate: Primary Amine (3.0 – 5.0 equivalents)

• Reagent: Bromomethyl pyridine HBr salt (1.0 equivalent)

• Base: Potassium Carbonate (

  ), anhydrous (3.0 equivalents)

• Solvent: Acetonitrile (MeCN) or DMF (0.1 M concentration relative to bromide)

Step-by-Step Workflow

• Preparation of Amine Solution: In a round-bottom flask equipped with a magnetic stir bar, dissolve the Primary Amine (5.0 equiv) and

  (3.0 equiv) in MeCN.

• Temperature Control: Cool the suspension to 0°C using an ice bath. Rationale: Lower temperature favors selectivity (

  ratio improves).

• Controlled Addition:

  • Dissolve the Bromomethyl pyridine HBr (1.0 equiv) in a minimal amount of MeCN/DMF.

  • Add this solution dropwise to the amine suspension over 30–60 minutes.

  • Critical: Do not add solid HBr salt directly to the amine; localized high concentrations cause bis-alkylation.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–12 hours. Monitor by TLC/LC-MS.

• Workup (Purification by Extraction):

  • Filter off solids (

    ). Concentrate the filtrate.

  • Redissolve residue in DCM or EtOAc.

  • Wash 1: Water (removes inorganic salts).

  • Wash 2: Saturated

    .

  • Evaporation: Dry over

    and evaporate.

  • Removal of Excess Amine: If the starting amine is volatile, remove under high vacuum. If non-volatile, purify via column chromatography (typically DCM:MeOH gradients).

Protocol B: The "Limiting Reagent" Method (Advanced)

Best for: Expensive or complex primary amines (1:1 stoichiometry required). Principle: Uses the Cesium Effect or steric protection to prevent over-alkylation when excess amine cannot be used.

Reagents

• Substrate: Complex Primary Amine (1.0 equivalent)

• Reagent: Bromomethyl pyridine HBr salt (0.9 equivalent) Slight deficit prevents over-alkylation.

• Base: Cesium Carbonate (

  ) (3.0 equivalents) or DIPEA (3.0 equiv).

• Solvent: DMF (anhydrous).

Step-by-Step Workflow

• Dissolution: Dissolve the Primary Amine (1.0 equiv) and

  (3.0 equiv) in anhydrous DMF.

• Cryogenic Control: Cool to -10°C to 0°C .

• Slow Addition: Add the Bromomethyl pyridine HBr (0.9 equiv) as a solution in DMF via a syringe pump over 2–4 hours.

  • Mechanism:[1][2][3][4][5][6][7][8] The slow addition ensures the concentration of the alkylating agent is always near zero relative to the amine, mimicking "high dilution" conditions.

• Quench: Once the bromide is consumed (LC-MS), quench with water.

• Purification: This method usually requires reverse-phase prep-HPLC or careful flash chromatography, as the mixture will contain unreacted primary amine and product.

Data Presentation & Troubleshooting

Solvent & Base Selection Matrix

The choice of base profoundly impacts the reaction rate and impurity profile.

Base	Solvent	Rate	Selectivity	Notes
	MeCN	Medium	High	Standard choice. Heterogeneous mix prevents rapid exotherms.
	DMF	Fast	Medium	"Cesium effect" increases solubility of nucleophile; risk of bis-alkylation increases.
/ DIPEA	DCM	Slow	Low	Homogeneous. Often leads to more bis-alkylation due to solubility of all species.
NaH	THF	Very Fast	Poor	Avoid. Strong deprotonation usually leads to rapid polyalkylation.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Black Tar Formation	Polymerization of bromomethyl pyridine.	Ensure the bromide is added to the amine, not vice versa. Keep temperature < RT during addition.
High Bis-Alkylation	Localized high concentration of bromide.	Dilute the bromide solution further. Increase addition time. Increase amine equivalents (Protocol A).
Low Conversion	Hydrolysis of bromide.	Ensure solvents are anhydrous. Bromomethyl pyridines hydrolyze to alcohols in wet DMF/MeCN.
Product in Aqueous Layer	Product is highly polar/basic.	The product is a pyridine-amine. At low pH, it stays in water. Ensure extraction is done at pH > 10.

Safety & Handling (Critical)

WARNING: LACHRYMATOR & VESICANT Bromomethyl pyridines are severe skin irritants and potent lachrymators (tear gas agents).

• Containment: All weighing and handling of the solid HBr salt must occur inside a functioning fume hood.

• Neutralization: Glassware contaminated with bromomethyl pyridines should be rinsed with a dilute solution of ammonia or diethylamine in methanol before being removed from the hood for cleaning. This destroys residual alkylating agent.

• PPE: Double nitrile gloves and safety goggles are mandatory.

References

• Salvatore, R. N., et al. (1999).[3] "Cesium Hydroxide Promoted Chemoselective N-Alkylation for the Efficient Synthesis of Secondary Amines." Organic Letters, 1(11), 1893–1896.

• BenchChem. (2025).[9] "Experimental procedure for N-alkylation of primary amines." BenchChem Protocols.

• Master Organic Chemistry. (2017). "Alkylation of Amines Generally Sucks.[2] Here Are Some Workarounds."

• Chem-Impex. (2025). "2-(Bromomethyl)pyridine hydrobromide Product Data."

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• 1. Avoiding Over-alkylation - Wordpress [reagents.acsgcipr.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Substituted amine synthesis by amination (alkylation) [organic-chemistry.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. youtube.com [youtube.com]
• 6. Synthesis of Secondary Amines via Self-Limiting Alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. Preparation of Amines - Chemistry Steps [chemistrysteps.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Synthesis of Rupatadine Analogs: A Comprehensive Guide Using Bromomethyl Pyridine Intermediates

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rupatadine is a second-generation antihistamine and platelet-activating factor (PAF) antagonist, notable for its dual mechanism of action that makes it particularly effective in the management of allergic rhinitis and urticaria. The structural backbone of rupatadine, which consists of a tricyclic benzo[1][2]cyclohepta[1,2-b]pyridine core linked to a piperidinylidene moiety and an N-substituted methylpyridine, offers a versatile scaffold for the development of novel analogs.[2] The exploration of rupatadine analogs is a promising frontier for the discovery of new chemical entities with potentially enhanced potency, selectivity, improved pharmacokinetic profiles, or novel therapeutic applications in allergic and inflammatory conditions.

This technical guide provides a detailed exploration of the synthesis of rupatadine and its analogs, with a specific focus on the strategic use of bromomethyl pyridine intermediates. We will delve into the underlying principles of the synthetic methodologies, provide detailed, step-by-step protocols, and offer insights into the characterization and potential challenges associated with these synthetic routes.

Core Synthetic Strategy: A Convergent Approach

The synthesis of rupatadine and its analogs is typically achieved through a convergent approach, which involves the preparation of two key intermediates that are subsequently coupled in the final steps of the synthesis. This strategy allows for the independent modification of different parts of the molecule, facilitating the generation of a diverse library of analogs.

The two primary building blocks are:

• The Tricyclic Amine Core: Desloratadine (8-chloro-6,11-dihydro-11-(4-piperidylidene)-5H-benzo[1][2]cyclohepta[1,2-b]pyridine) or its analogs.

• The Substituted Pyridine Moiety: A functionalized bromomethyl pyridine derivative.

The key bond-forming reaction is the N-alkylation of the piperidine nitrogen of the tricyclic amine with the bromomethyl pyridine intermediate.

Part 1: Synthesis of the Bromomethyl Pyridine Intermediate

The appropriate bromomethyl pyridine is a critical precursor for introducing the desired N-substituent. The most common intermediate for rupatadine synthesis is 3-bromomethyl-5-methylpyridine. Two primary synthetic routes to this intermediate are discussed below.

Method 1: Free Radical Bromination of 3,5-Lutidine

This method is a direct approach that leverages the reactivity of benzylic protons. The reaction proceeds via a free-radical chain mechanism, where N-bromosuccinimide (NBS) serves as the bromine source, and a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO), is used to initiate the reaction.[3]

Causality Behind Experimental Choices:

• N-Bromosuccinimide (NBS): NBS is the preferred reagent for allylic and benzylic bromination as it provides a low, constant concentration of bromine in the reaction mixture, which minimizes side reactions such as addition to aromatic rings.[4]

• Radical Initiator (AIBN/BPO): These molecules readily decompose upon heating to generate free radicals, which are necessary to initiate the chain reaction.

• Solvent (Carbon Tetrachloride or Chlorobenzene): An inert solvent that does not participate in the radical reaction is required. While carbon tetrachloride has been traditionally used, its toxicity and environmental concerns have led to the adoption of alternatives like chlorobenzene.[5][6]

Experimental Protocol: Synthesis of 3-bromomethyl-5-methylpyridine

• To a solution of 3,5-lutidine (1 equivalent) in chlorobenzene, add N-bromosuccinimide (NBS) (1.0-1.2 equivalents) and a catalytic amount of azobisisobutyronitrile (AIBN).

• Heat the reaction mixture to reflux (typically around 80-90 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the solid succinimide byproduct and wash it with a small amount of chlorobenzene.

• The filtrate containing the product can be used directly in the next step or purified by vacuum distillation.

Troubleshooting:

• Formation of Dibromo and Polybromo Species: Over-bromination can be a significant side reaction. Using a controlled amount of NBS (close to 1 equivalent) and careful monitoring of the reaction can minimize this.

• Low Conversion: Insufficient initiator or low reaction temperature can lead to incomplete reaction. Ensure the AIBN is of good quality and the reaction is maintained at the appropriate temperature.

Method 2: Multi-step Synthesis from 5-Methylnicotinic Acid

This approach offers better control over regioselectivity and avoids the formation of poly-brominated byproducts, often resulting in a purer intermediate.[7]

Experimental Workflow:

Caption: Multi-step synthesis of the bromomethyl pyridine intermediate.

Experimental Protocol: Synthesis of (5-methylpyridin-3-yl)methanol [7]

• To a suspension of 5-methylnicotinic acid (1 equivalent) in methanol, slowly add thionyl chloride (1.2 equivalents) at 0 °C.

• Allow the reaction to warm to room temperature and then reflux for 4-6 hours.

• Cool the reaction mixture and neutralize it with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain methyl 5-methylnicotinate.

• To a solution of the ester in methanol, add sodium borohydride (2-3 equivalents) portion-wise at 0 °C.

• Stir the reaction at room temperature until completion (monitored by TLC).

• Quench the reaction with water and extract the product with ethyl acetate.

• Dry the organic layer and concentrate to yield (5-methylpyridin-3-yl)methanol.

Experimental Protocol: Bromination of (5-methylpyridin-3-yl)methanol [7]

• Treat the alcohol with a brominating agent such as hydrobromic acid (HBr) or phosphorus tribromide (PBr3) in an appropriate solvent.

• The reaction conditions will vary depending on the chosen reagent. For HBr, heating is typically required.

• After the reaction is complete, neutralize the mixture and extract the product.

• Purify the crude product by column chromatography or distillation to obtain 3-(bromomethyl)-5-methylpyridine.

Part 2: Synthesis of the Tricyclic Amine Core (Desloratadine)

Desloratadine is the active metabolite of loratadine and serves as the key nucleophile in the final N-alkylation step. It can be prepared by the hydrolysis of loratadine.

Experimental Protocol: Synthesis of Desloratadine from Loratadine [8][9]

• In a reaction vessel, dissolve loratadine (1 equivalent) in a mixture of ethanol and water.

• Add a strong base, such as sodium hydroxide or potassium hydroxide (10-20 equivalents).[8]

• Heat the mixture to reflux under a nitrogen atmosphere.

• Monitor the reaction by TLC until all the loratadine has been consumed.

• Cool the reaction mixture and concentrate it under reduced pressure to precipitate the product.

• Filter the solid, wash with water, and dry to obtain desloratadine.

Part 3: N-Alkylation and Synthesis of Rupatadine Analogs

The final and key step in the synthesis is the N-alkylation of the desloratadine core with the bromomethyl pyridine intermediate. This reaction is often facilitated by phase-transfer catalysis, which enhances the reaction rate between reactants in immiscible phases.

Mechanism of Phase-Transfer Catalyzed N-Alkylation:

Sources

• 1. heteroletters.org [heteroletters.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. daneshyari.com [daneshyari.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. EP2824103A1 - An improved process for the preparation of Rupatadine Fumarate - Google Patents [patents.google.com]
• 6. 8-Chloro-11-(piperidin-4-ylidene)-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridine (Descarboethoxyloratadine; Desloratadine) [lgcstandards.com]
• 7. researchgate.net [researchgate.net]
• 8. CN103804357A - Rupatadine fumarate compound as well as synthesis method and pharmaceutical composition thereof - Google Patents [patents.google.com]
• 9. EP1542986B1 - Process for the production of desloratadine - Google Patents [patents.google.com]

Strategic Deployment of 3-Amino-5-Substituted Pyridines: Bioisosteric Design &amp; Synthetic Protocols

Abstract & Strategic Rationale

The 3-amino-5-substituted pyridine scaffold represents a "privileged structure" in modern drug discovery, serving as a superior bioisostere for aniline and phenol moieties. While anilines are ubiquitous in kinase inhibitors (e.g., Type II inhibitors), they frequently suffer from metabolic liabilities (structural alerts for toxicity) and poor aqueous solubility.

Replacing the benzene ring with a pyridine core—specifically with the nitrogen atom meta to the amino group—offers a distinct physicochemical advantage. This "scaffold hop" modulates the pKa of the exocyclic amine, reduces lipophilicity (LogD), and eliminates the metabolic "hotspot" associated with electron-rich phenyl rings, all while maintaining the critical hydrogen-bond donor/acceptor vectors required for ATP-pocket binding.

This guide details the design logic, synthetic protocols, and validation metrics for integrating this scaffold into your lead optimization campaigns.

Design Principles: The "Pyridine Walk"

Physicochemical Modulation

The placement of the nitrogen atom in the aromatic ring is not arbitrary. In a 3-aminopyridine, the ring nitrogen acts as a weak base (pKa ~6.0), while the exocyclic amino group becomes significantly less basic compared to aniline due to the electron-withdrawing nature of the pyridine ring.

• Aniline (Reference): pKa ~4.[1][2]6. High lipophilicity. Metabolic risk (N-oxidation, quinone imine formation).

• 3-Aminopyridine (Target): Ring N pKa ~6.[1]0. Lower LogD. The ring nitrogen provides an additional H-bond acceptor vector, often engaging with water networks or specific residues (e.g., hinge region Cys/Met) in the kinase pocket.

Visualizing the Design Logic

Figure 1: Strategic logic for replacing aniline with 3-aminopyridine to improve physicochemical properties while retaining binding vectors.

Synthetic Protocols

The primary challenge in synthesizing 5-substituted-3-aminopyridines is the potential instability of the free amine during metal-catalyzed cross-couplings. The protocol below utilizes a Suzuki-Miyaura coupling on a brominated precursor, which is the most robust route for introducing diverse C5-vectors (solubility tails).

Protocol A: C5-Functionalization via Suzuki Coupling

Objective: Synthesize 3-amino-5-arylpyridines from 3-amino-5-bromopyridine.

Reagents & Materials:

• Substrate: 3-Amino-5-bromopyridine (CAS: 13534-97-9)

• Coupling Partner: Aryl/Heteroaryl Boronic Acid (1.2 equiv)

• Catalyst: Pd(dppf)Cl₂[3]·DCM (5 mol%) - Chosen for resistance to basic amines.

• Base: Cs₂CO₃ (2.0 M aqueous solution, 3.0 equiv)

• Solvent: 1,4-Dioxane / Water (4:1 ratio)

• Atmosphere: Argon or Nitrogen (strictly degassed)

Step-by-Step Procedure:

• Preparation: In a microwave vial or pressure tube, charge 3-amino-5-bromopyridine (1.0 mmol, 173 mg) and the corresponding boronic acid (1.2 mmol).

• Degassing: Add 1,4-Dioxane (4 mL) and 2.0 M aq. Cs₂CO₃ (1.5 mL). Sparge the mixture with Argon for 5 minutes to remove dissolved oxygen (Critical to prevent homocoupling).

• Catalyst Addition: Add Pd(dppf)Cl₂·DCM (0.05 mmol, ~41 mg) quickly. Seal the vessel under Argon.

• Reaction: Heat to 90°C for 4–12 hours.

  • Note: Monitor by LCMS. If conversion stalls, add a second portion of catalyst (2 mol%).

• Work-up: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with water (10 mL) followed by brine.

• Purification: Dry organic layer over Na₂SO₄, concentrate, and purify via Flash Column Chromatography.

  • Eluent: DCM:MeOH (95:5 to 90:10). The product is polar; adding 1% NH₄OH to the eluent improves peak shape.

Protocol B: Synthetic Workflow Visualization

Figure 2: Workflow for the Suzuki-Miyaura coupling of 3-amino-5-bromopyridine.

Case Study: c-Met Kinase Inhibitor Optimization

Context: Cabozantinib is a potent c-Met inhibitor but suffers from high lipophilicity. In a bioisosteric study, the central benzene ring of a Cabozantinib analog was replaced with a pyridine ring to improve physicochemical properties.

Experimental Data Comparison: The table below illustrates the impact of replacing the central phenyl ring (Compound A) with the 3-amino-5-substituted pyridine (Compound B).

Feature	Compound A (Aniline Core)	Compound B (3-Aminopyridine Core)	Impact
Structure	Phenyl-linked diamine	Pyridine-linked diamine	Bioisostere
c-Met IC₅₀	5.4 nM	4.9 nM	Potency Retained
LogD (pH 7.4)	4.2	3.1	Lipophilicity Reduced
Solubility	< 5 µM	> 100 µM	Solubility Improved
CYP Inhibition	High (CYP3A4)	Low	Safety Improved

Interpretation: The 3-aminopyridine analog (Compound B) retained the biological potency of the parent compound while significantly lowering LogD and increasing solubility. The nitrogen in the pyridine ring likely formed an additional water-mediated hydrogen bond, compensating for any loss in hydrophobic interactions.

Analytical Validation (QC)

Due to the basicity of the pyridine ring, standard acidic HPLC methods may result in peak tailing. Use the following modified method for QC.

LCMS Method Parameters:

• Column: C18 Reverse Phase (e.g., Waters XBridge, resistant to high pH).

• Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 10) in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 5 minutes.

• Rationale: High pH suppresses the protonation of the pyridine nitrogen, ensuring the molecule remains neutral/less charged, which sharpens the peak shape and improves retention reproducibility.

References

• Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591. Link

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756. Link

• Rho, J. K., et al. (2021).[4] Novel Pyridine Bioisostere of Cabozantinib as a Potent c-Met Kinase Inhibitor.[5] Molecules, 26(18), 5486. Link

• Smyth, L. A., et al. (2011). Design and evaluation of 3-aminopyrazolopyridinone kinase inhibitors inspired by the natural product indirubin.[6] Bioorganic & Medicinal Chemistry, 19(11), 3569-3578. Link

Sources

• 1. quora.com [quora.com]
• 2. quora.com [quora.com]
• 3. scholarship.claremont.edu [scholarship.claremont.edu]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Novel Pyridine Bioisostere of Cabozantinib as a Potent c-Met Kinase Inhibitor: Synthesis and Anti-Tumor Activity against Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design and evaluation of 3-aminopyrazolopyridinone kinase inhibitors inspired by the natural product indirubin - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Introducing the 3-Amino-5-Picolyl Group into Small Molecules

Abstract & Strategic Rationale

The 3-amino-5-picolyl group (structurally defined as the (5-aminopyridin-3-yl)methyl moiety) is a high-value pharmacophore in kinase inhibitors and protein-protein interaction modifiers. Its inclusion into small molecules offers three distinct medicinal chemistry advantages:

• Solubility Modulation: The pyridine nitrogen (pKa ~6.0) provides a pH-dependent ionization center, significantly improving aqueous solubility compared to phenyl analogs.

• Dual Hydrogen Bonding: The 3-amino group acts as a hydrogen bond donor (HBD), while the pyridine nitrogen serves as a hydrogen bond acceptor (HBA), enabling precise "hinge-binding" interactions in kinase active sites.

• Vector Control: The methylene linker (the "picolyl" bridge) decouples the aromatic ring from the core scaffold, allowing the aminopyridine headgroup to adopt an optimal orientation within a binding pocket without steric clash.

This guide details the specific protocols for introducing this group via Reductive Amination (Method A) and Nucleophilic Substitution (Method B), including critical troubleshooting for handling the nucleophilic 3-amino functionality.

Retrosynthetic Logic & Precursor Selection

Successful introduction depends on selecting the correct electrophilic precursor. The 3-amino group is prone to oxidation and competing nucleophilic attacks; therefore, protecting group strategy is often required.

DOT Diagram 1: Retrosynthetic Disconnection

Caption: Retrosynthetic analysis showing the two primary routes to the target moiety from commercially available starting materials.

Method A: Reductive Amination (Preferred)[1]

This method is preferred for late-stage functionalization because it avoids the harsh basic conditions of alkylation that can degrade sensitive scaffolds.

Mechanism: Formation of an imine species followed by in situ reduction. Critical Control Point: The pH must be maintained between 4–5. If too acidic, the amine scaffold protonates and becomes non-nucleophilic. If too basic, the imine formation is sluggish.

Materials

• Amine Scaffold: 1.0 equiv

• Aldehyde Precursor: N-Boc-5-formylpyridin-3-amine (1.2 equiv)

  • Note: Using the N-Boc protected aldehyde prevents self-polymerization.

• Reductant: Sodium triacetoxyborohydride (STAB, NaBH(OAc)₃) (1.5–2.0 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or DCM.

• Acid Catalyst: Acetic acid (AcOH) (1.0–2.0 equiv).

Protocol

• Imine Formation: In a dry vial, dissolve the Amine Scaffold (1.0 mmol) and N-Boc-5-formylpyridin-3-amine (1.2 mmol) in anhydrous DCE (5 mL).

• Activation: Add Acetic Acid (1.0 mmol). Stir at Room Temperature (RT) for 30–60 minutes.

  • QC Check: Monitor by LCMS. You should see the mass of the imine (M + Aldehyde - H₂O).

• Reduction: Cool the mixture to 0°C. Add NaBH(OAc)₃ (1.5 mmol) portion-wise over 10 minutes.

• Reaction: Allow to warm to RT and stir for 4–16 hours.

• Quench: Quench with saturated aqueous NaHCO₃ (10 mL). Stir vigorously for 15 minutes until gas evolution ceases.

• Workup: Extract with DCM (3 x 10 mL). Wash combined organics with brine. Dry over Na₂SO₄ and concentrate.

• Deprotection (if Boc used): Redissolve crude in DCM/TFA (4:1) for 1 hour to remove the Boc group, yielding the free 3-amino-5-picolyl derivative.

Method B: Direct Alkylation (Nucleophilic Substitution)

Use this method when the scaffold amine is sterically hindered or electron-deficient (e.g., an aniline or amide), where imine formation is unfavorable.

Precursor: 3-(Chloromethyl)-5-nitropyridine (followed by nitro reduction) OR N-protected-3-(chloromethyl)-5-aminopyridine. Risk: Over-alkylation (formation of tertiary amines/quaternary salts).

Protocol

• Dissolution: Dissolve the Scaffold Amine (1.0 equiv) in DMF or Acetonitrile.

• Base Addition: Add Cs₂CO₃ (2.0 equiv) or DIPEA (3.0 equiv).

• Electrophile: Add 3-(chloromethyl)-5-nitropyridine (1.1 equiv) dropwise at 0°C.

  • Why Nitro? The nitro group makes the pyridine ring electron-deficient, accelerating the S_N2 displacement at the chloromethyl group. It also masks the aniline, preventing side reactions.

• Heating: Heat to 60°C for 2–4 hours. Monitor consumption of the chloride.

• Nitro Reduction (The "Unmasking"):

  • Isolate the intermediate.

  • Dissolve in Ethanol/Water (4:1). Add Iron powder (5 equiv) and NH₄Cl (5 equiv). Heat to 80°C for 1 hour.

  • Filter through Celite to remove iron sludge.

• Purification: The product will be the 3-amino-5-picolyl derivative.

Comparative Data & Selection Guide

Feature	Method A: Reductive Amination	Method B: Alkylation (via Nitro)
Scope	Primary/Secondary Aliphatic Amines	Anilines, Amides, Weak Nucleophiles
Conditions	Mild, Acidic (pH 4-5)	Basic, Thermal (60°C+)
Selectivity	High (Mono-alkylation predominant)	Moderate (Risk of bis-alkylation)
Precursor Stability	Moderate (Aldehydes oxidize)	High (Nitro-chlorides are stable)
Step Count	2 (Coupling + Deprotection)	2 (Coupling + Reduction)

DOT Diagram 2: Experimental Decision Tree

Caption: Decision matrix for selecting the optimal synthetic route based on scaffold electronics and stability.

Authoritative References

• Reductive Amination Fundamentals: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." J. Org. Chem.1996 , 61, 3849-3862. Link

• Pyridine Functionalization: Scriven, E. F. V. "Pyridines: From Lab to Production." Chem. Soc. Rev.2013 . (General reference for pyridine reactivity patterns).

• pKa and Solubility: "Physicochemical Properties of 3-Aminopyridine Derivatives." PubChem Compound Summary. Link

• Nitro-Pyridine Reduction Protocols: Organic Syntheses, Coll. Vol. 5, p. 829 (1973). (Standard Fe/NH4Cl reduction protocols adapted for pyridine systems).

Safety & Handling Notes

• Toxicity: 3-aminopyridine derivatives are potassium channel blockers and are highly toxic if ingested or absorbed through the skin (LD50 ~178 mg/kg). Handle all precursors in a fume hood with double gloving.

• Waste: Boron residues from STAB must be quenched with water before disposal. Pyridine-containing waste should be segregated from general organic waste due to odor and complexation potential.

Technical Notes & Optimization

Technical Support Center: Handling 5-(bromomethyl)pyridin-3-amine

Ticket ID: #BMPA-STABILITY-001

Status: OPEN

Priority: CRITICAL (Material Degradation Risk)

Core Directive: The Instability Mechanism

The Problem: Users frequently report that 5-(bromomethyl)pyridin-3-amine turns into an insoluble black/brown tar during storage or concentration. This is not oxidation; it is intermolecular self-alkylation (polymerization).

The Science (The "Why"): This molecule contains two incompatible functional groups on the same scaffold:

• Nucleophile: The primary amine (-NH₂) and the pyridine ring nitrogen.

• Electrophile: The bromomethyl group (-CH₂Br).

In a neutral or basic state (Free Base), the amine of Molecule A attacks the methylene carbon of Molecule B via an

mechanism . This displaces the bromide ion and forms a covalent bond. This dimer still contains an amine and a bromide, allowing it to react with Molecule C, leading to rapid, uncontrolled polymerization (tar formation).

Visualizing the Failure Mode

The following diagram illustrates the kinetic competition between stable salt formation and irreversible polymerization.

Figure 1: Kinetic competition between polymerization (red path) and stabilization via salt formation (green path).

The "Salt Strategy" (Primary Protocol)

The Solution: You must kill the nucleophile . The only reliable way to store and handle this compound is as the dihydrobromide salt . Protonating the amine groups (both the pyridine nitrogen and the exocyclic amine) removes their electron density, rendering them non-nucleophilic.

Protocol: Isolation as Hydrobromide Salt

Use this method if you are synthesizing the material or recovering it.

Reagents:

• Precursor alcohol: (5-aminopyridin-3-yl)methanol

• HBr (33% in Acetic Acid) or HBr (48% aq)

Step-by-Step:

• Dissolution: Dissolve the precursor alcohol in glacial acetic acid (or DCM if using PBr₃).

• Acidification: Add 3.0 - 4.0 equivalents of HBr (33% in AcOH).

  • Why? You need 1 eq for the pyridine ring (pKa ~6.0), 1 eq for the amine, and excess to drive the substitution.

• Reaction: Heat to 70–80°C (if using HBr/AcOH) for 2–4 hours.

• Precipitation (Critical Step):

  • Cool the mixture to room temperature.

  • Add Diethyl Ether (Et₂O) or Ethyl Acetate slowly with vigorous stirring.

  • The product should crash out as a white/off-white solid.

• Filtration: Filter the solid under Argon/Nitrogen.

• Washing: Wash the filter cake with cold Et₂O. DO NOT wash with water or basic solvents.

• Drying: Vacuum dry. Store at -20°C.

Data: Stability Comparison

Form	Storage Temp	Stability Duration	Risk Level
Free Base	25°C (RT)	< 1 Hour	Extreme (Polymerizes upon concentration)
Free Base	-20°C	Days	High (Slow degradation)
HBr Salt	25°C (RT)	Months	Low
HBr Salt	-20°C	Years	Negligible

Handling the Free Base (Just-in-Time Protocol)

If your next reaction absolutely requires the free base (e.g., a specific metal-catalyzed coupling incompatible with acid), you must generate it in situ .

The "Just-in-Time" Workflow:

• Suspend: Place the stable HBr salt in your reaction solvent (e.g., DMF, THF).

• Add Electrophile: Add the reagent you want the amine to react with before adding base.

• Base Addition: Add a non-nucleophilic base (e.g., DIPEA, TEA) dropwise at 0°C.

  • Reasoning: This liberates the free amine slowly. Since the electrophile is already present, the amine reacts with the target electrophile faster than it can find another bromomethyl-pyridine molecule to polymerize with.

• Dilution: Maintain a concentration < 0.1 M to reduce the probability of intermolecular collisions (self-alkylation).

Decision Tree for Handling

Figure 2: Decision logic for storage and usage to prevent degradation.

Troubleshooting & FAQs

Q1: I tried to purify the free base on a silica column, and it got stuck/turned black. Why? A: Silica gel is slightly acidic, but not acidic enough to fully protect the amine. It concentrates the material on the solid phase, bringing molecules into close proximity. This creates a "solid-state reactor" for polymerization.

• Fix: Never column the free base. Crystallize the HBr salt. If you must purify the free base, use neutral alumina or reverse-phase (C18) with an acidic modifier (0.1% TFA), keeping it as the salt throughout purification.

Q2: My solid HBr salt turned pink/red. Is it ruined? A: Likely not. Pyridines are photosensitive and prone to trace N-oxide formation, which is often highly colored.

• Test: Run an LC-MS. If the main peak is M+H (and M+H+2 for Br isotope), it is fine. If you see a ladder of peaks (+106 mass units or similar repeating units), it has polymerized.

Q3: Can I use the HCl salt instead of HBr? A: Yes, but HBr is generally preferred for synthesis from the alcohol because aqueous HBr/AcOH facilitates the bromination and salt formation in one pot. HCl salts are more hygroscopic (absorb water), which can induce hydrolysis of the C-Br bond back to the alcohol over time [1].

Q4: How do I check purity if I can't column it? A:

• qNMR (Quantitative NMR): Dissolve the salt in DMSO-d6. Use an internal standard (e.g., maleic acid).

• HPLC: Use an acidic mobile phase (Water/Acetonitrile + 0.1% Formic Acid). The acid keeps it protonated and stable during the run.

References

• Synthesis of Bromomethyl Pyridines

  • Source: Agarwal, R., et al. "Expedient Synthesis of Rupatadine."[1] Chemistry, 2007.[1][2][3][4] (Describes the synthesis of 5-methyl-3-(bromomethyl)pyridine hydrobromide, a structurally analogous intermediate, confirming the HBr salt stability strategy).

• Nucleophilicity & Basicity of Amines

  • Source: Ashenhurst, J. "Nucleophilicity Trends of Amines." Master Organic Chemistry, 2018.

• Handling of Amine Salts

  • Source: "Organic Nitrogen Compounds V: Amine Salts." Spectroscopy Online, 2019.

• General Pyridine Handling

  • Source: "3-Amino-5-bromopyridine Safety Data & Properties."[5][6][7] ChemicalBook/PubChem. (Provides physical property baselines for the core scaffold).

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. New 3-Substituted-2-(4-hydroxyanilino)pyridine Derivatives: Synthesis, Antitumor Activity, and Tubulin Polymerization Inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. mdpi.com [mdpi.com]
• 5. 3-Amino-5-bromopyridine price,buy 3-Amino-5-bromopyridine - chemicalbook [chemicalbook.com]
• 6. 3-Amino-5-bromopyridine CAS#: 13535-01-8 [m.chemicalbook.com]
• 7. 3-Amino-5-bromopyridine | C5H5BrN2 | CID 817681 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: 5-(Bromomethyl)pyridin-3-amine Optimization Guide

Subject: Optimizing Yield & Stability in Alkylation Reactions involving 5-(Bromomethyl)pyridin-3-amine Ticket ID: CHEM-SUP-5BMPA-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary: The "Jekyll & Hyde" Reagent

Welcome to the technical support hub for 5-(bromomethyl)pyridin-3-amine . If you are experiencing low yields, tar formation, or inconsistent results, you are likely battling the inherent bifunctional instability of this molecule.

The Core Problem: This molecule contains both a nucleophile (the amine/pyridine nitrogen) and a potent electrophile (the bromomethyl group) within the same structure.

• State A (Salt Form): Stable. The protonated nitrogen (

  ) withdraws electron density and prevents nucleophilic attack.

• State B (Free Base): Unstable. Once neutralized, the molecule can intermolecularly attack itself, leading to rapid polymerization (tar).

The Solution: Yield optimization requires maintaining the reagent in State A (Salt) until the precise moment of reaction, and using High Dilution or Inverse Addition techniques to favor cross-coupling over self-polymerization.

Critical Protocol: The "Inverse Addition" Strategy

Do NOT simply mix the free base of the pyridine with your nucleophile. Follow this "Inverse Addition" protocol to minimize self-alkylation.

Reagents

• Electrophile: 5-(bromomethyl)pyridin-3-amine di-hydrobromide (salt form).

• Nucleophile: Your target amine, thiol, or anion.

• Base: DIPEA (Hunig's Base) or

  (anhydrous).

• Solvent: Anhydrous DMF or Acetonitrile (MeCN). Avoid alcohols to prevent solvolysis.

Step-by-Step Methodology

Step	Action	Technical Rationale
1	Dissolve Nucleophile	Dissolve your external nucleophile (1.2 – 1.5 equiv) and the Base (2.5 – 3.0 equiv) in the reaction solvent.
2	Prepare Electrophile	Dissolve/suspend the 5-(bromomethyl)pyridin-3-amine HBr salt in a separate volume of solvent. Do not add base to this vial.
3	Inverse Addition	Add the Electrophile solution (Step 2) dropwise into the Nucleophile/Base solution (Step 1) over 30–60 minutes.
4	Temperature Control	Maintain 0°C to RT. Do not heat initially.

Visualizing the Failure Mode

The following diagram illustrates why standard addition orders fail and how the "Inverse Addition" creates a productive pathway.

Figure 1: Kinetic competition between intermolecular polymerization (Path A) and productive alkylation (Path B).

Troubleshooting Guide (FAQ)

Q1: I see a black precipitate immediately after adding the base. What happened?

Diagnosis: You likely performed a "Direct Addition" (adding base to the bromomethyl pyridine before adding the nucleophile) or the concentration was too high. Fix: The black precipitate is the polymerized pyridine. Switch to Inverse Addition (dropwise addition of the salt into the base/nucleophile mixture). Ensure the concentration of the bromomethyl pyridine does not exceed 0.1 M in the addition funnel.

Q2: Can I use ethanol or methanol as a solvent?

Diagnosis: Solvolysis. Technical Insight: Benzylic-type halides like bromomethyl pyridines are susceptible to solvolysis. In methanol, you will form the methyl ether (methoxymethyl pyridine) byproduct, competing with your desired nucleophile. Fix: Use aprotic polar solvents like Acetonitrile (MeCN) , DMF , or THF .

Q3: I want to alkylate the amine group on the pyridine (make a secondary amine), not use the bromomethyl group. How do I do that?

Critical Warning: You cannot directly alkylate the amine of 5-(bromomethyl)pyridin-3-amine using standard alkyl halides. Reason: The bromomethyl group is a "ticking time bomb." If you make the conditions basic enough to alkylate the amine, the bromomethyl group will react first (either with the external reagent or self-polymerize). Alternative Route:

• Start with (5-aminopyridin-3-yl)methanol (alcohol form).

• Protect the amine (e.g., Boc-protection).

• Convert the alcohol to bromide (e.g.,

  ).

• Perform your intended reaction.

• Deprotect.[1]

Q4: My yield is stuck at 40-50%. How do I push it higher?

Optimization Checklist:

• Stoichiometry: Increase the external nucleophile to 1.5 – 2.0 equivalents.

• Salt Quality: Ensure your starting material is the dihydrobromide salt. The free base degrades on the shelf.

• Drying: Ensure the solvent is anhydrous. Water hydrolyzes the -CH2Br to -CH2OH rapidly.

Diagnostic Flowchart

Use this logic tree to debug your current experiment.

Figure 2: Troubleshooting logic for yield optimization.

References

• Stability of Bromomethylpyridines: ChemicalBook. (n.d.). 3-Aminopyridine Properties and pKa Data. Retrieved from Context: Establishes the basicity of the ring nitrogen (pKa ~6.0) vs the exocyclic amine, confirming the need for salt formation to prevent self-alkylation.

• Synthetic Methodology (Inverse Addition): Hirokawa, Y., et al. (2000). "An Efficient Synthesis of 5-Bromo-2-methoxy-6-methylaminopyridine-3-carboxylic Acid." Chemical & Pharmaceutical Bulletin. Retrieved from Context: While focusing on a derivative, this paper details the handling of reactive bromomethyl pyridine intermediates and the necessity of controlling nucleophilic attack to avoid polymerization.

• Reactivity of Pyridine N-Oxides and Alkylation: Choi, J., et al. (2021).[2] "Practical and Regioselective Synthesis of C-4-Alkylated Pyridines." Journal of the American Chemical Society.[3] Retrieved from Context: Provides broader context on the regioselectivity and stability challenges in alkylating pyridine derivatives, supporting the "blocking group" (salt) strategy.

• Commercial Handling (Safety & Storage): Sigma-Aldrich. (n.d.). 4-(Bromomethyl)pyridine hydrobromide Product Sheet. Retrieved from Context: Confirms the industry standard of storing these reactive species as hydrobromide salts to ensure shelf stability.

Sources

• 1. reddit.com [reddit.com]
• 2. 3-Aminopyridine | C5H6N2 | CID 10009 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemistryviews.org [chemistryviews.org]

handling hygroscopic hydrobromide salts of aminopyridines

Technical Support Center: Handling Hygroscopic Aminopyridine Hydrobromide Salts

Introduction: The Solubility vs. Stability Trade-Off

Welcome to the Technical Guide. You are likely here because your aminopyridine hydrobromide (HBr) salt—critical for your potassium channel blockade studies or medicinal chemistry scaffold—has transitioned from a free-flowing powder into a sticky, unmanageable gum.

The Science Behind the Struggle: Aminopyridines are strong bases (pKa ~9.1 for 4-aminopyridine). While converting them to HBr salts significantly enhances aqueous solubility—vital for biological assays—the bromide ion (

) has a large ionic radius and lower charge density compared to chloride. This often results in a crystal lattice energy that is easily overcome by the hydration energy of atmospheric moisture. The result is deliquescence : the salt absorbs so much water from the air that it dissolves in its own sorbed moisture.

This guide provides the protocols to stabilize, weigh, and analyze these challenging salts without compromising experimental integrity.

Module 1: Physical Handling & Weighing Protocols

The Core Problem: Standard weighing adds mass (water) during the process, leading to under-dosing of the active pharmaceutical ingredient (API) in molar calculations.

FAQ: How do I weigh this salt without it gaining mass on the balance?

Answer: You must abandon "direct weighing" (adding powder to a boat on the balance). Instead, use the Weighing by Difference technique.

The "Weighing by Difference" Protocol:

• Preparation: Dry your glassware and spatulas in an oven (

  ) and cool in a desiccator.

• The Vessel: Use a weighing bottle with a ground-glass joint lid.

• The Steps:

  • T0: Tare the balance with the capped weighing bottle containing your bulk salt.

  • T1: Remove the bottle from the balance, take off the cap, and quickly transfer an estimated amount to your reaction vessel.

  • T2: Immediately recap the bottle and place it back on the balance.

  • Calculation: Mass Transferred =

    .

Why this works: The salt inside the bottle is never exposed to the balance's ambient humidity while the reading is stabilizing. You measure the loss of mass, which is independent of moisture uptake during the transfer.

Visualization: The Hygroscopic Weighing Workflow

Caption: Figure 1. Weighing by Difference minimizes error caused by atmospheric moisture absorption during balance stabilization.[1]

Module 2: Analytical Integrity (NMR & HPLC)

The Core Problem: Water is not just a solvent; it is a reactant and a spectral contaminant.

FAQ: My NMR spectrum shows broad peaks and shifting signals. Is my compound degrading?

Answer: Likely not. It is a proton exchange artifact.

• Mechanism: Aminopyridines have exchangeable protons (

  and the pyridinium ). Absorbed water facilitates rapid proton exchange between these sites and the solvent.

• Symptom: The amine protons broaden or disappear. The water peak (HDO) shifts.

• The Fix:

  • Solvent Choice: Use DMSO-

    instead of . DMSO forms strong hydrogen bonds, slowing the exchange rate and sharpening the peaks.

  • Drying: Add activated 3Å molecular sieves directly to the NMR tube 15 minutes prior to acquisition.

FAQ: How do I determine the exact molecular weight for stoichiometry?

Answer: You cannot assume the theoretical MW of the anhydrous salt. You must quantify the water content.

Comparative Analysis of Water Determination Methods:

Method	Suitability for HBr Salts	Pros	Cons
TGA (Thermogravimetric Analysis)	High	Distinguishes surface water vs. lattice hydrates.	Requires specialized equipment; destructive.
Karl Fischer (KF) Titration	Gold Standard	Direct chemical measurement of water.	Consumes sample; HBr can buffer pH (requires buffering imidazole base in KF reagent).
NMR Integration	Medium	Quick check during structural ID.	Less precise; requires internal standard for quantification.

Module 3: Drying & Recovery Protocols

The Core Problem: Once the salt has turned to "goo," simple vacuum drying often traps water inside a hard outer shell (case hardening).

FAQ: How do I dry a deliquescent HBr salt that has become an oil?

Answer: Use Azeotropic Distillation followed by vacuum drying. You need to mechanically entrain the water out.

The Protocol:

• Dissolution: Dissolve the "wet" oil in a mixture of Ethanol and Toluene (1:1 ratio).

  • Why: Ethanol dissolves the salt; Toluene forms a low-boiling azeotrope with water.

• Evaporation: Rotovap the solution. The azeotrope will carry the water off at a lower temperature (

  at atm pressure, lower under vacuum).

• Repeat: Repeat this process 2-3 times until a solid foam or powder appears.

• Final Dry: Place the solid in a vacuum oven at

  over (phosphorus pentoxide) or KOH pellets for 24 hours.

Visualization: Troubleshooting Logic Tree

Caption: Figure 2. Decision matrix for handling wetted HBr salts. Distinguishing between degradation and hydration is the critical first step.

References

• Waterman, K. C., & MacDonald, B. C. (2010). Package Selection for Moisture Protection for Solid Oral Dosage Forms. Journal of Pharmaceutical Sciences.

• Newman, A. (2012). Pharmaceutical Salts and Co-crystals. Royal Society of Chemistry. (Context on Lattice Energy vs. Hydration).

• Cheng, S., et al. (2022).[2] Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals. Pharmaceutics.

• University of British Columbia . Weighing by Difference Protocol. Undergraduate Chemistry Services.

• Sigma-Aldrich (Merck) . Karl Fischer Titration: Theory and Practice. Technical Bulletin.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]

Reference Data & Comparative Studies

1H NMR chemical shift of methylene protons in bromomethyl pyridine

This guide provides a technical analysis of the 1H NMR chemical shifts for methylene protons (

) in bromomethyl pyridine isomers. It addresses the critical challenges of instability (self-alkylation) and structural differentiation required for drug development and intermediate verification.

Executive Summary

The methylene protons in bromomethyl pyridines typically resonate in the

4.45 – 4.60 ppm range in . Because the chemical shift values of the 2-, 3-, and 4-isomers are overlapping, chemical shift alone is insufficient for structural assignment.

Critical Technical Warning: Free base bromomethyl pyridines are kinetically unstable . They undergo rapid intermolecular self-alkylation to form insoluble pyridinium polymers (tars). Analytical samples must be prepared immediately from the stable hydrobromide salt or kept in dilute solution at low temperature.

Part 1: Comparative Chemical Shift Data

The following data represents the characteristic shifts for the methylene moiety (

). Note that conversion to the hydrobromide salt causes a significant downfield shift ( ) due to the deshielding effect of the protonated nitrogen.

Table 1: Methylene Proton Shifts ( )

Isomer	Free Base ( )	Free Base ( )	Hydrobromide Salt ( )	Multiplicity	Electronic Environment
2-(Bromomethyl)pyridine	4.56 ppm	~4.53 ppm	4.85 – 4.95 ppm	Singlet	Inductive (-I) : Strong (Ortho)Resonance (-R) : None on
3-(Bromomethyl)pyridine	4.46 ppm	~4.48 ppm	4.75 – 4.85 ppm	Singlet	Inductive (-I) : Weak (Meta)Resonance (-R) : None
4-(Bromomethyl)pyridine	4.48 ppm	~4.50 ppm	4.90 – 5.00 ppm	Singlet	Inductive (-I) : Weak (Para)Resonance (-R) : Strong Withdrawal

Note: Values are approximate (

ppm) and concentration-dependent. In , the methylene peak is a sharp singlet. In , it may broaden slightly due to solvent interaction or rapid exchange if trace acid is present.

Part 2: Structural Differentiation Strategy

Since the methylene shifts overlap, the aromatic region splitting pattern is the definitive method for isomer identification.

Decision Tree for Isomer Assignment

Figure 1: Logic flow for assigning bromomethyl pyridine isomers based on aromatic coupling patterns.

Part 3: Mechanistic Insight & Instability

The primary cause of poor spectral quality or "missing" product signals is self-alkylation . The pyridine nitrogen is a good nucleophile, and the bromomethyl group is an excellent electrophile.

Self-Alkylation Pathway

Figure 2: The intermolecular self-alkylation mechanism. This reaction is accelerated by high concentration and heat.

Part 4: Validated Experimental Protocol

To obtain a clean NMR spectrum of the free base from the commercial hydrobromide salt, follow this biphasic neutralization protocol .

Reagents:

• Bromomethyl pyridine hydrobromide (salt)[1][2][3]

• (NMR Solvent)[3][4][5][6]

• Saturated

  (aq) or
• (Dichloromethane) - Optional for extraction

Protocol:

• Direct NMR Tube Method (Recommended for Speed):

  • Place ~10 mg of the HBr salt into a small vial.

  • Add 0.5 mL

    and 0.5 mL saturated .

  • Shake vigorously for 30 seconds (biphasic extraction).

  • Allow layers to separate.

  • Pipette the bottom organic layer (

    ) directly into the NMR tube through a small cotton plug (to filter water droplets).

  • Run NMR immediately.

• Why this works:

  • Minimizes time the free base exists in a concentrated state.

  • Removes the HBr, shifting the signal back to the ~4.5 ppm "free base" range.

  • Prevents polymerization which occurs during rotary evaporation.

References

• BenchChem. (2025).

  4.48 ppm: A Comparative Guide. Retrieved from

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Journal of Organic Chemistry, 62(21), 7512–7515.

• Forster, W., & Laird, R. M. (1991). The mechanism of alkylation reactions. Part 2. The effect of pressure and substituents on the reaction of phenacyl bromide with pyridine in methanol. Journal of the Chemical Society, Perkin Transactions 2, (7), 1033-1044.

• Henkelis, J. J., et al. (2011). M3L2 metallo-cryptophanes: [2]catenane and simple cages. Chemical Communications, Supplementary Information. (Describes instability of 3-bromomethyl pyridine).

Sources

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. connectjournals.com [connectjournals.com]
• 5. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 6. WO2019226977A1 - Tlr7 agonists - Google Patents [patents.google.com]

A Senior Application Scientist's Guide to TLC Visualization of Bromomethyl Pyridine Amines

For the researcher navigating the synthesis and purification of bromomethyl pyridine amines, thin-layer chromatography (TLC) is an indispensable tool for monitoring reaction progress and assessing purity. However, the inherent lack of color in these compounds necessitates the use of visualization agents. This guide provides a comparative analysis of common TLC stains, offering insights into their mechanisms, optimal applications, and detailed protocols to empower researchers in making informed decisions for their specific analytical needs.

The Challenge in Visualizing Bromomethyl Pyridine Amines

Bromomethyl pyridine amines present a unique visualization challenge due to their multifunctional nature. The pyridine ring, a tertiary amine, and a primary or secondary amine substituent, along with the reactive bromomethyl group, all exhibit different chemical properties that can be exploited for visualization. The choice of stain, therefore, depends on which moiety you wish to primarily target and the desired level of sensitivity and specificity.

Comparative Analysis of Key TLC Strains

A judicious selection of a TLC stain can mean the difference between a clear, interpretable result and an ambiguous smear. Below is a comparative overview of stains well-suited for bromomethyl pyridine amines, highlighting their strengths and weaknesses.

Stain	Target Functionality	Color Result	Sensitivity	Specificity	Comments
Ninhydrin	Primary & Secondary Amines	Pink/Purple	High	High for amines	Excellent for confirming the presence of the amine group. Tertiary pyridine nitrogen is not detected.
Potassium Permanganate	Oxidizable groups (alkenes, alcohols, amines)	Yellow-brown spots on a purple background	High	Low	A good general-purpose stain. The pyridine ring and amine are susceptible to oxidation.
Vanillin-Sulfuric Acid	Amines, Alcohols, Carbonyls	Various (often blue, green, or purple)	Moderate to High	Moderate	Provides good color differentiation for various functional groups, which can be useful for distinguishing between starting materials, intermediates, and products.
Dragendorff's Reagent	Tertiary amines, alkaloids, nitrogen heterocycles	Orange/Red-brown	High	High for nitrogen compounds	Highly effective for visualizing the pyridine nitrogen.
Iodine Vapor	Unsaturated compounds, aromatics, and compounds forming charge-transfer complexes	Brown	Moderate	Low	A simple, non-destructive first-pass visualization method.

In-Depth Look at Recommended Stains

Ninhydrin: The Amine-Specific Stain

Ninhydrin is the go-to reagent for the specific detection of primary and secondary amines.[1] It reacts with the amine functionality to produce a highly colored Ruhemann's purple adduct.[2] This makes it an invaluable tool for confirming the successful introduction or modification of the amine group in your pyridine derivative.

Mechanism of Action: The reaction involves the deamination of the amino acid by two molecules of ninhydrin. The ninhydrin is reduced and reacts with ammonia and another molecule of ninhydrin to form the colored product.

Experimental Workflow: TLC Analysis

Caption: General workflow for performing and visualizing a TLC experiment.

Protocol: Ninhydrin Staining

• Preparation of Ninhydrin Solution: Dissolve 0.2 g of ninhydrin in 100 mL of ethanol or butanol. For enhanced sensitivity, 3 mL of acetic acid can be added.

• Application: After developing and thoroughly drying the TLC plate, either dip it briefly into the ninhydrin solution or spray the plate evenly with the reagent in a fume hood.

• Development: Gently heat the plate with a heat gun until pink or purple spots appear. Overheating can cause the background to darken, obscuring the results.

Potassium Permanganate: The Broad-Spectrum Oxidizer

Potassium permanganate is a powerful oxidizing agent that reacts with a wide range of functional groups, making it an excellent general-purpose stain.[3][4] For bromomethyl pyridine amines, it will likely react with the pyridine ring, the amine substituent, and potentially the bromomethyl group under heating, appearing as yellow-to-brown spots against a purple background.[5]

Mechanism of Action: The permanganate ion (MnO₄⁻) is reduced to manganese dioxide (MnO₂), a brown solid, upon reaction with an oxidizable compound. This results in the disappearance of the purple permanganate color and the appearance of a brown spot.

Protocol: Potassium Permanganate Staining

• Preparation of Potassium Permanganate Solution: Dissolve 1.5 g of KMnO₄, 10 g of K₂CO₃, and 1.25 mL of 10% NaOH in 200 mL of water.

• Application: Briefly dip the dried TLC plate into the stain solution.

• Development: No heating is typically required. The spots will appear within minutes against the purple background. The background color will fade over time.

Vanillin-Sulfuric Acid: For Chromatic Differentiation

The vanillin-sulfuric acid stain is known for producing a spectrum of colors with different functional groups, which can be particularly useful in distinguishing between closely related compounds on a TLC plate.[6] For bromomethyl pyridine amines, the amine group is expected to react to give a colored spot, with the exact hue depending on the substitution pattern.

Mechanism of Action: Under acidic conditions, vanillin can undergo electrophilic substitution reactions with electron-rich aromatic rings or condensation reactions with amines and other nucleophiles to form highly conjugated, colored products.

Stain Application Methods

Caption: Common methods for applying visualization reagents to TLC plates.

Protocol: Vanillin-Sulfuric Acid Staining

• Preparation of Vanillin Solution: Dissolve 6 g of vanillin in 95 mL of 96% ethanol and carefully add 1.5 mL of concentrated sulfuric acid.

• Application: Dip the dried TLC plate in the solution or spray it evenly.

• Development: Heat the plate gently with a heat gun. Different compounds will produce spots of varying colors.

Dragendorff's Reagent: Targeting the Pyridine Nitrogen

Dragendorff's reagent is a classic choice for the detection of alkaloids and other nitrogen-containing compounds, including tertiary amines like the pyridine moiety.[4][7] It forms a characteristic orange to red-brown precipitate with these compounds.

Mechanism of Action: The active component is potassium tetraiodobismuthate(III). It forms an ion pair with the protonated nitrogen atom of the analyte, which precipitates as a colored salt.

Protocol: Dragendorff's Staining

• Preparation of Dragendorff's Reagent:

  • Solution A: Dissolve 0.8 g of bismuth subnitrate in 10 mL of glacial acetic acid and 40 mL of water.

  • Solution B: Dissolve 8 g of potassium iodide in 20 mL of water.

  • Stock Solution: Mix 5 mL of Solution A, 5 mL of Solution B, 20 mL of glacial acetic acid, and 70 mL of water.

  • Spray Reagent: Dilute 5 mL of the stock solution with 10 mL of glacial acetic acid and 40 mL of water before use.

• Application: Spray the dried TLC plate with the reagent.

• Development: Orange or red-brown spots will appear at room temperature.

Iodine Vapor: The Non-Destructive Preliminary Check

Iodine vapor is a simple and non-destructive method for visualizing a wide range of organic compounds.[3][8] It is particularly effective for unsaturated and aromatic compounds due to the formation of colored charge-transfer complexes.[9] While not highly specific, it is an excellent first-line method of visualization.

Mechanism of Action: Iodine molecules adsorb to the surface of the TLC plate and the analyte spots, forming weak, colored complexes.

Protocol: Iodine Vapor Staining

• Preparation of Iodine Chamber: Place a few crystals of iodine in a sealed chamber (a beaker covered with a watch glass or a jar with a lid).

• Application: Place the dried TLC plate in the chamber.

• Development: Brown spots will appear against a light brown background, typically within a few minutes. The spots will fade over time as the iodine sublimes off the plate.

Conclusion

The selection of a TLC visualization stain for bromomethyl pyridine amines should be guided by the specific analytical question being asked. For specific confirmation of the amine functionality, ninhydrin is unparalleled. For a general, robust visualization of all components, potassium permanganate is a reliable choice. Vanillin-sulfuric acid offers the potential for chromic differentiation, while Dragendorff's reagent is highly effective for targeting the pyridine nitrogen. Finally, iodine vapor serves as a quick, non-destructive initial screen. By understanding the mechanisms and applying the appropriate protocols, researchers can effectively leverage TLC to accelerate their synthetic efforts in the development of novel pyridine-based compounds.

References

• PubMed. (n.d.). A modified spray reagent for the detection of amino acids on thin layer chromatography plates. Retrieved from [Link]

• EPFL. (n.d.). TLC Visualization Reagents. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 2.3F: Visualizing TLC Plates. Retrieved from [Link]

• Chemistry LibreTexts. (2022, August 16). 2.1.4F: Visualizing TLC Plates. Retrieved from [Link]

• WSU Chemistry. (2019, June 11). How to: TLC Visualization using Permanganate Stain [Video]. YouTube. Retrieved from [Link]

• Reddit. (2024, April 16). TLC Visualization: UV or potassium permanganate? Retrieved from [Link]

• Curly Arrow. (2006, November 20). Let's talk about TLCs Part 1 - Vanillin Stain. Retrieved from [Link]

• ScienceDirect. (2001). A TLC visualisation reagent for dimethylamphetamine and other abused tertiary amines. Retrieved from [Link]

• Scribd. (n.d.). TLC Stains for Chemists. Retrieved from [Link]

• WordPress.com. (2006, September 27). TLC Staining solutions. Retrieved from [Link]

• Wikipedia. (n.d.). Ninhydrin. Retrieved from [Link]

• Chemistry Hall. (n.d.). Thin Layer Chromatography: A Complete Guide to TLC. Retrieved from [Link]

• Unknown Source. (n.d.). Thin Layer Chromatography.

• REACH Devices. (n.d.). TLC stains. Retrieved from [Link]

• Unknown Source. (n.d.). TLC Visualization Methods.

• The Sarpong Group. (n.d.). Dyeing Reagents for Thin-Layer and Paper Chromatography. Retrieved from [Link]

• Scribd. (n.d.). TLC Visualization Techniques. Retrieved from [Link]

• YouTube. (2021, August 23). Visualizing a TLC plate [Video]. Retrieved from [Link]

• Unknown Source. (n.d.). TLC Stains.

• University of Rochester. (n.d.). Troubleshooting Thin Layer Chromatography. Retrieved from [Link]

• REACH Devices. (n.d.). TLC of aminoacids and short peptides. Retrieved from [Link]

• Curly Arrow. (2008, August 26). Let's talk about TLCs Part 4 - Ninhydrin Stain. Retrieved from [Link]

• Unknown Source. (n.d.). Thin Layer Chromatography.

• The Sarpong Group. (n.d.). Appendix 3: Recipes For TLC Stains. Retrieved from [Link]

• SLS. (n.d.). Dragendorff reagent, for TLC d. Retrieved from [Link]

Sources

• 1. TLC Stains | [Analytical Chemistry][Synthesis & Materials]Products | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 2. Ninhydrin - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. scs.illinois.edu [scs.illinois.edu]
• 5. m.youtube.com [m.youtube.com]
• 6. Curly Arrow: Let's talk about TLCs Part 1 - Vanillin Stain [curlyarrow.blogspot.com]
• 7. scientificlabs.co.uk [scientificlabs.co.uk]
• 8. scribd.com [scribd.com]
• 9. faculty.fiu.edu [faculty.fiu.edu]

Comparative Guide: Analytical Strategies for 5-(bromomethyl)pyridin-3-amine and its Impurities

Executive Summary

5-(bromomethyl)pyridin-3-amine is a high-value intermediate often employed in the synthesis of kinase inhibitors and heterocyclic active pharmaceutical ingredients (APIs).[1] Its structural core—a pyridine ring substituted with an amine and a reactive bromomethyl group—presents a dual analytical challenge:[2]

• Chemical Instability: The bromomethyl moiety is highly susceptible to hydrolysis, converting the parent molecule into (5-aminopyridin-3-yl)methanol (Impurity A) upon exposure to atmospheric moisture or protic solvents.[1]

• Genotoxic Potential: As an alkylating agent, the parent compound itself is often classified as a Potential Genotoxic Impurity (PGI) in the final drug substance, requiring highly sensitive quantitation methods (ppm level) rather than standard percentage-level assays.

This guide compares three analytical methodologies—Direct RP-HPLC , Derivatization-LC-MS/MS , and Headspace GC-MS —to determine the optimal workflow for purity assay and trace impurity profiling.[1]

Part 1: The Analytical Challenge

The primary difficulty in analyzing 5-(bromomethyl)pyridin-3-amine lies in distinguishing between process impurities and degradation artifacts generated during the analysis itself.[1]

Degradation Pathways

The following diagram illustrates the critical degradation pathways that must be controlled during analysis.

Caption: Figure 1. Spontaneous degradation pathways of 5-(bromomethyl)pyridin-3-amine in solution.

Part 2: Comparative Methodology

We evaluated three standard approaches for the analysis of this compound.

Method A: Direct RP-HPLC (UV Detection)

The industry standard for purity assay (Area %).[1]

• Mechanism: Reverse-phase separation using C18 chemistry with phosphate or ammonium buffers.[1]

• Pros: High precision (RSD < 1.0%), robust for stable impurities (Precursor).

• Cons: High Risk of Artifacts. The aqueous mobile phase can hydrolyze the bromomethyl group on-column, leading to artificially high levels of Impurity A (Alcohol) and low assay values for the parent.

• Verdict: Suitable only if rapid gradients and low-water/high-organic diluents are used.[1]

Method B: Derivatization-LC-MS/MS (Recommended for Trace Analysis)

The gold standard for trace PGI determination.[1]

• Mechanism: The unstable bromomethyl parent is immediately reacted with a secondary amine (e.g., morpholine) during sample preparation to form a stable tertiary amine derivative. This derivative is then quantified by MS.[1]

• Pros: "Freezes" the chemical state of the sample; eliminates on-column degradation; achieves ppb-level sensitivity.

• Cons: Requires additional sample prep time; requires stable isotope internal standards for maximum accuracy.[1]

• Verdict: Essential for measuring the parent compound as a genotoxic impurity in a drug matrix.

Method C: Headspace GC-MS

Alternative for volatile halides.[1]

• Mechanism: Vapor phase analysis.[1]

• Pros: Eliminates solvent interaction.[1]

• Cons: Thermal Instability. The pyridine ring makes the molecule less volatile than simple alkyl halides (e.g., ethyl bromide). High injector temperatures often degrade the amine functionality or cause debromination.

• Verdict: Not recommended.

Comparative Data Summary

Feature	Method A: Direct RP-HPLC	Method B: Derivatization LC-MS/MS	Method C: Direct GC-MS
Primary Use	Purity Assay (>98%)	Trace PGI Quantitation (<10 ppm)	Residual Solvents
LOD	~0.05% (500 ppm)	~0.5 ppm	~50 ppm
Stability Risk	High (Hydrolysis)	Low (Stabilized)	High (Thermal)
Linearity (R²)	> 0.999	> 0.995	> 0.990
Sample Diluent	ACN (Dry)	Morpholine/ACN	DMSO

Part 3: Experimental Protocols

Protocol 1: Optimized Direct RP-HPLC (Purity Assay)

Designed to minimize on-column hydrolysis.[1]

Reagents:

• Acetonitrile (HPLC Grade)

• Ammonium Bicarbonate (Buffer)

• Diluent: 100% Acetonitrile (Anhydrous)[1]

Chromatographic Conditions:

• Column: Waters XBridge C18, 150 x 4.6 mm, 3.5 µm (High pH stability).

• Mobile Phase A: 10mM Ammonium Bicarbonate (pH 9.0).[1] Note: Basic pH suppresses protonation of the pyridine, improving peak shape.

• Mobile Phase B: Acetonitrile.[1]

• Gradient:

  • 0 min: 5% B[1]

  • 15 min: 95% B[1]

  • 20 min: 95% B[1]

• Flow Rate: 1.0 mL/min.[1][3]

• Detection: UV @ 254 nm.[1][3]

• Temperature: 25°C (Do not heat column to prevent degradation).

Critical Step (Self-Validating): Inject the sample immediately after preparation.[1] Run a "Time-0" vs. "Time-4 hour" check. If the Impurity A (Alcohol) peak increases by >0.5% over 4 hours in the autosampler, the diluent is too wet.

Protocol 2: Derivatization LC-MS/MS (Trace PGI Analysis)

Designed for quantifying 5-(bromomethyl)pyridin-3-amine residues in a drug substance.[1]

Derivatization Reagent:

• Prepare a solution of 1% Morpholine in Acetonitrile.

Sample Preparation:

• Weigh 50 mg of sample (drug substance containing the impurity) into a centrifuge tube.

• Add 5.0 mL of the Derivatization Reagent .

• Vortex for 1 minute and incubate at room temperature for 30 minutes. (Reaction: Bromomethyl + Morpholine → Morpholinomethyl derivative).[1]

• Dilute to range with 50:50 Water:Acetonitrile.[1]

MS/MS Parameters (MRM Mode):

• Parent Transition: m/z 173/175 (Parent) is NOT monitored directly.[1]

• Derivative Transition: Monitor the morpholine adduct (m/z [Parent-Br+Morpholine+H]+).[1]

  • Precursor Ion: m/z 194.1 (Calculated based on derivative structure).[1]

  • Product Ion: m/z 107.1 (Pyridin-3-amine fragment).[1]

Part 4: Decision Framework

Use the following logic flow to select the correct analytical method for your development stage.

Caption: Figure 2. Method selection decision tree based on analytical requirements.

References

• International Council for Harmonisation (ICH). (2017).[1][4] Guideline M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. Link

• Liu, D. Q., Sun, M., & Kord, A. S. (2010). Recent advances in trace analysis of pharmaceutical genotoxic impurities. Journal of Pharmaceutical and Biomedical Analysis, 51(5), 999-1014. Link

• Elder, D. P., et al. (2010). The utility of degradation chemistry to predict genotoxic impurities. Journal of Pharmacy and Pharmacology, 62(11), 1565-1574. Link

• BenchChem. (2025).[1][5] Comparative Analysis of Brominated Pyridine Impurities. Link

• PubChem. (2025).[1] Compound Summary: 5-(bromomethyl)pyridin-3-amine.[1][6] National Library of Medicine. Link

Sources

• 1. 3-Amino-5-bromopyridine | C5H5BrN2 | CID 817681 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Bromo-5-(trifluoromethyl)pyridine-2-amine Supplier China | High Purity | CAS 690632-77-6 | Specifications, Safety Data, Price & Reliable Manufacturer [pipzine-chem.com]
• 3. Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. hrcak.srce.hr [hrcak.srce.hr]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]

A Comparative Guide to Quality Control Markers for 5-(Bromomethyl)pyridin-3-amine Reagents

Introduction: 5-(Bromomethyl)pyridin-3-amine is a critical building block in medicinal chemistry, frequently utilized in the synthesis of various pharmaceutical compounds. The purity and stability of this reagent are paramount, as impurities can lead to undesirable side reactions, compromised yields, and the generation of difficult-to-remove byproducts, ultimately impacting the quality and safety of the final active pharmaceutical ingredient (API). This guide provides a comprehensive framework for researchers and drug development professionals to assess the quality of 5-(bromomethyl)pyridin-3-amine reagents. We will delve into key quality control (QC) markers, present comparative data for high- and low-quality materials, and provide detailed analytical protocols for their evaluation.

The inherent reactivity of the bromomethyl group, while synthetically useful, also makes the molecule susceptible to degradation. The primary degradation pathways include hydrolysis, oxidation, and self-condensation or polymerization. Therefore, a robust QC strategy must not only confirm the identity and purity of the reagent but also identify and quantify key process-related and degradation impurities.

Part 1: Key Quality Control Markers and Impurity Profile

The quality of 5-(bromomethyl)pyridin-3-amine can be ascertained by evaluating several key parameters. A high-quality reagent should exhibit high purity, typically >98%, with minimal levels of starting materials, intermediates, and degradation products.

Identity and Purity Confirmation

The fundamental first step is the unequivocal confirmation of the chemical structure and the determination of its overall purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides definitive structural confirmation and can reveal the presence of impurities with distinct proton or carbon environments.

• High-Performance Liquid Chromatography (HPLC): The primary technique for quantifying purity and separating the main component from its impurities.

• Mass Spectrometry (MS): Confirms the molecular weight of the compound. When coupled with a chromatographic technique (LC-MS or GC-MS), it is a powerful tool for identifying unknown impurities.

Common Process-Related Impurities

These impurities are typically carried over from the synthetic process. Their presence and concentration can vary depending on the synthetic route employed. A common route involves the bromination of 5-methyl-3-nitropyridine followed by reduction of the nitro group.

• (5-aminopyridin-3-yl)methanol: Resulting from incomplete bromination or hydrolysis of the product.

• 5-Methylpyridin-3-amine: Unreacted starting material from the bromination step.

• Dibrominated species: Over-bromination can lead to the formation of di- or tri-brominated pyridines.

Key Degradation Products

These impurities form over time due to improper storage (exposure to moisture, light, or high temperatures) or inherent instability.

• (5-aminopyridin-3-yl)methanol: The primary hydrolysis product.

• Bis(5-aminopyridin-3-yl)methane derivatives: Formed through self-condensation reactions between two molecules of the reagent.

• Pyridine-N-oxides: Resulting from oxidation of the pyridine nitrogen.

The workflow for a comprehensive quality control assessment is illustrated below.

Caption: Quality Control Workflow for 5-(bromomethyl)pyridin-3-amine.

Part 2: Comparative Analysis of High- vs. Low-Quality Reagents

The difference between a high-quality and a low-quality reagent lot can be stark, as illustrated by the comparative data below. "Lot A" represents a high-quality reagent suitable for demanding synthetic applications, while "Lot B" is a lower-quality reagent that could compromise research outcomes.

Parameter	High-Quality (Lot A)	Low-Quality (Lot B)	Analytical Method
Appearance	White to off-white crystalline solid	Yellow to brown solid	Visual Inspection
Purity (by HPLC)	> 98.5%	< 90%	HPLC-UV
(5-aminopyridin-3-yl)methanol	< 0.5%	> 5.0%	HPLC-UV
5-Methylpyridin-3-amine	< 0.2%	> 2.0%	HPLC-UV
Unidentified Impurities	< 0.1% each, total < 0.5%	Multiple peaks > 0.5%	HPLC-UV
¹H NMR	Conforms to structure	Signals for major impurities visible	400 MHz NMR
Water Content (Karl Fischer)	< 0.1%	> 1.0%	Karl Fischer Titration

Expert Interpretation: The yellowish-brown color of Lot B is an immediate red flag, suggesting the presence of chromophoric impurities, likely arising from degradation or polymerization. The high level of the hydrolysis product, (5-aminopyridin-3-yl)methanol, in Lot B indicates poor handling and storage, or that the material is old. This impurity not only reduces the molar equivalence of the active reagent but can also compete in subsequent reactions. The presence of significant starting material points to an inefficient and poorly optimized synthesis. For applications in drug discovery, where reaction outcomes need to be unambiguous, the use of Lot B would be highly inadvisable.

Part 3: Experimental Protocols

The following are detailed, step-by-step methodologies for the key analytical techniques.

Protocol: Purity Determination by HPLC-UV

This method is designed to separate the main component from its key related substances.

Causality: A reversed-phase C18 column is chosen for its versatility in retaining and separating moderately polar aromatic compounds. The gradient elution, starting with a high aqueous component, allows for the elution of highly polar impurities first, followed by a gradual increase in organic solvent to elute the main peak and then more non-polar impurities. Acetonitrile is selected as the organic modifier for its low UV cutoff and good peak-shaping properties. A phosphate buffer is used to control the pH, ensuring the ionization state of the amine is consistent, leading to reproducible retention times.

Methodology:

• Instrumentation: HPLC system with UV detector, analytical balance, volumetric flasks.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: 10 mM Potassium Phosphate, pH 3.0 (adjusted with phosphoric acid).

  • Mobile Phase B: Acetonitrile.

  • Gradient:

    Time (min)	%B
    0	5
    20	50
    25	95
    30	95
    31	5

    | 35 | 5 |

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the 5-(bromomethyl)pyridin-3-amine reagent.

  • Dissolve in a 1:1 mixture of Mobile Phase A and Mobile Phase B to a final concentration of 0.5 mg/mL.

  • Vortex to dissolve and filter through a 0.45 µm syringe filter before injection.

• Self-Validation and System Suitability:

  • Perform five replicate injections of the standard solution.

  • The relative standard deviation (RSD) for the peak area of the main component should be ≤ 2.0%.

  • The tailing factor for the main peak should be between 0.8 and 1.5.

Protocol: Structural Confirmation by ¹H NMR

Causality: Deuterated dimethyl sulfoxide (DMSO-d₆) is an excellent solvent for this compound, and its residual peak does not interfere with the key signals of the analyte. The chemical shifts are characteristic of the aromatic protons and the reactive bromomethyl group.

Methodology:

• Instrumentation: 400 MHz NMR spectrometer.

• Sample Preparation:

  • Dissolve 5-10 mg of the sample in approximately 0.7 mL of DMSO-d₆.

• Data Acquisition:

  • Acquire a standard proton spectrum with 16-32 scans.

• Expected Chemical Shifts (δ, ppm):

  • ~8.0-8.2 ppm: Singlet or narrow multiplet, 1H (aromatic proton at C2).

  • ~7.5-7.7 ppm: Singlet or narrow multiplet, 1H (aromatic proton at C4).

  • ~7.0-7.2 ppm: Multiplet, 1H (aromatic proton at C6).

  • ~5.5-5.8 ppm: Broad singlet, 2H (amine protons, -NH₂).

  • ~4.5-4.7 ppm: Singlet, 2H (bromomethyl protons, -CH₂Br).

The relationship between the compound's structure and its expected analytical signals is crucial for quality assessment.

Caption: Correlation of Structure with Key Analytical Signatures.

Part 4: Recommendations for Storage and Handling

To maintain the integrity of 5-(bromomethyl)pyridin-3-amine, proper storage and handling are essential.

• Storage: The reagent should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) at low temperatures (2-8 °C). It should be protected from light and moisture.

• Handling: Use in a well-ventilated fume hood. Avoid inhalation of dust and contact with skin and eyes. Due to its reactivity, it should not be used with protic solvents unless intended for reaction. Always use fresh solutions for reactions, as solutions may degrade over time.

By implementing the rigorous QC checks outlined in this guide, researchers can ensure the quality and reliability of their 5-(bromomethyl)pyridin-3-amine reagents, leading to more reproducible and successful synthetic outcomes.

References

• General Principles of HPLC: "Introduction to Modern Liquid Chromatography" - L.R. Snyder, J.J. Kirkland, J.W. Dolan. (Source: Wiley, URL: [Link])

• NMR Spectroscopy: "Spectrometric Identification of Organic Compounds" - R.M. Silverstein, F.X. Webster, D.J. Kiemle, D.L. Bryce. (Source: Wiley, URL: [Link])

• Impurity Profiling: ICH Harmonised Tripartite Guideline Q3A (R2): Impurities in New Drug Substances. (Source: International Council for Harmonisation, URL: [Link])

Safety & Regulatory Compliance

Navigating the Disposal of 5-(Bromomethyl)pyridin-3-amine: A Guide for Laboratory Professionals

For researchers, scientists, and professionals in drug development, the synthesis and handling of novel compounds are daily realities. Just as crucial as the reactions themselves are the protocols for safely managing waste. 5-(Bromomethyl)pyridin-3-amine, a reactive halogenated pyridine derivative, requires careful and informed disposal procedures to ensure laboratory safety and environmental compliance. This guide provides an in-depth, step-by-step approach to its proper disposal, grounded in established safety protocols and chemical principles.

Hazard Identification and Risk Assessment: Understanding the "Why"

Before any handling or disposal, a thorough understanding of the compound's potential hazards is paramount. While a specific Safety Data Sheet (SDS) for 5-(Bromomethyl)pyridin-3-amine may not be universally available, data from structurally analogous compounds, such as 3-(Bromomethyl)pyridine hydrobromide, provide critical insights.[1] The primary hazards are associated with its reactive bromomethyl group and the pyridine core.

Key Hazards:

• Corrosivity: Causes severe skin burns and eye damage.[1]

• Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

• Irritation: May cause respiratory irritation.[2][3]

• Reactivity: The bromomethyl group is a potent alkylating agent and can react vigorously with nucleophiles, strong oxidizing agents, and bases.[1]

This hazard profile dictates that 5-(Bromomethyl)pyridin-3-amine must be treated as a hazardous waste and should never be disposed of down the drain or in regular trash.[4][5]

Hazard Summary Table

Hazard Classification	Description	Primary Route of Exposure
Skin Corrosion/Irritation	Causes severe burns.[1]	Dermal contact
Serious Eye Damage	Causes serious and potentially permanent eye damage.[1][2]	Eye contact
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful if ingested, absorbed through the skin, or inhaled.[1][6]	Ingestion, Dermal, Inhalation
Specific Target Organ Toxicity	May cause respiratory system irritation.[1][2]	Inhalation
Chemical Reactivity	Incompatible with strong oxidizing agents, acids, and bases.[1][7]	Mixing with incompatibles

Personal Protective Equipment (PPE) and Engineering Controls: Your First Line of Defense

Given the significant hazards, stringent safety measures are non-negotiable. The causality is clear: the equipment and controls are chosen to directly mitigate the identified risks of corrosion, toxicity, and reactivity.

• Engineering Controls: All handling and disposal operations must be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[1] An emergency eyewash station and safety shower must be readily accessible.[1]

• Personal Protective Equipment (PPE):

  • Eye and Face Protection: Wear chemical safety goggles and a face shield for maximum protection against splashes.[1]

  • Hand Protection: Use nitrile gloves, ensuring they are rated for protection against halogenated organic compounds.[5] Always inspect gloves for integrity before use and wash hands thoroughly after handling.[1]

  • Body Protection: A lab coat is mandatory to prevent skin contact.[1] For larger quantities or in case of a spill, a chemically resistant apron or suit may be necessary.

  • Respiratory Protection: If there is a risk of dust or aerosol generation outside of a fume hood, a NIOSH-approved respirator is required.[1]

Step-by-Step Disposal Protocol: From Benchtop to Pickup

The guiding principle for disposal is containment and segregation. This compound must be disposed of through an approved hazardous waste disposal plant.[1][6][8]

Workflow for Disposal of 5-(Bromomethyl)pyridin-3-amine Waste

Caption: Waste Disposal Workflow for 5-(Bromomethyl)pyridin-3-amine.

Detailed Protocol:

• Waste Segregation (The "Golden Rule"):

  • Designate a specific, compatible waste container for 5-(Bromomethyl)pyridin-3-amine and materials contaminated with it (e.g., gloves, weighing paper, pipette tips).[9]

  • The container must be made of a material that will not react with the chemical, such as glass or high-density polyethylene (HDPE).

  • This waste stream is classified as halogenated organic waste . Do not mix it with non-halogenated solvents or other waste types, as this complicates the disposal process and can increase costs.[7][10]

• Container Management:

  • The waste container must be kept tightly closed when not in use.[2][3]

  • Attach a hazardous waste label to the container as soon as the first drop of waste is added.[9]

  • Clearly list all contents, including "5-(Bromomethyl)pyridin-3-amine" and any solvents. Accurate labeling is a legal requirement and crucial for safe handling by waste management personnel.

• Storage:

  • Store the sealed waste container in a designated satellite accumulation area or your lab's main hazardous waste storage area.

  • Ensure the storage location is cool, dry, and well-ventilated, away from heat sources or direct sunlight.[1][11]

  • Crucially, store it away from incompatible materials, especially strong oxidizing agents, acids, and bases.[1][7]

• Final Disposal:

  • Once the container is full or is no longer needed, arrange for its collection by your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor.[12]

  • The final disposal method will typically involve high-temperature incineration at a specialized facility capable of handling halogenated organic compounds.[13]

In-Lab Deactivation/Quenching: An Advanced Option

For experienced researchers, deactivating the reactive bromomethyl group before disposal can be a valuable safety measure, transforming the compound into a less hazardous derivative. This process is essentially a controlled chemical reaction and must be treated with the same rigor as any synthesis.

CAUTION: This procedure should only be performed by trained personnel who fully understand the reaction and its potential hazards. It is a form of waste treatment and may be subject to institutional and regulatory oversight.[14]

Principle of Deactivation:

The electrophilic bromomethyl group can be neutralized via nucleophilic substitution. A common and relatively safe method involves quenching with a mild base or a nucleophile to displace the bromide.

Example Deactivation Protocol (Small-Scale):

This protocol is adapted from general quenching procedures for reactive alkyl halides.[1][15]

• Preparation: In a chemical fume hood, place a flask of appropriate size equipped with a stir bar in an ice bath.

• Dilution: Dilute the waste containing 5-(Bromomethyl)pyridin-3-amine with an inert solvent (e.g., tetrahydrofuran (THF)) to control the reaction rate and dissipate heat.

• Quenching: Slowly and dropwise, add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a solution of a weak amine nucleophile like triethylamine in THF to the stirred, cooled solution.[1][2] The bicarbonate will hydrolyze the bromomethyl group, while triethylamine will form a quaternary ammonium salt.

• Monitoring: Monitor the reaction for signs of completion, such as the cessation of gas evolution (if bicarbonate is used) or by thin-layer chromatography (TLC).

• Disposal of Quenched Mixture: Even after quenching, the resulting mixture is still considered chemical waste. It should be collected in a properly labeled hazardous waste container (it may now be classified differently, e.g., as non-halogenated or aqueous waste, depending on the final composition) and disposed of through your institution's EHS department.

Spill Management: Preparedness is Key

Accidents happen, and a clear, rehearsed spill response plan is essential.

• Evacuate: Alert personnel in the immediate area and evacuate if necessary.

• Control: If safe to do so, eliminate ignition sources.

• Contain: For a small spill, use an absorbent material like sand, vermiculite, or a commercial spill kit to contain the substance.[5] Do not use combustible materials like paper towels.

• Collect: Carefully sweep or scoop the absorbed material into a designated, sealable hazardous waste container.[8]

• Clean: Decontaminate the spill area thoroughly.

• Dispose: All cleanup materials must be disposed of as hazardous waste.[12]

• Report: Report the spill to your supervisor and your institution's EHS department.

By adhering to these rigorous, scientifically-grounded procedures, you can ensure the safe and compliant disposal of 5-(Bromomethyl)pyridin-3-amine, upholding your commitment to laboratory safety and environmental stewardship.

References

• Angene Chemical. (n.d.). Safety Data Sheet: 3-(Bromomethyl)pyridine hydrobromide. Retrieved from [Link]

• Acros Organics. (2025, December 19). Safety Data Sheet: 2-Amino-5-bromo-3-nitropyridine.

• University of Washington. (n.d.). Pyridine Standard Operating Procedure. Retrieved from [Link]

• Penta Manufacturing Company. (2024, November 26). Safety Data Sheet: Pyridine. Retrieved from [Link]

• Capot Chemical Co., Ltd. (2024, January 11). MSDS of 5-(Trifluoromethyl)pyridin-3-amine. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories. Retrieved from [Link]

• Organic Syntheses. (2024). Working with Hazardous Chemicals. Retrieved from [Link]

• University of Michigan-Dearborn. (n.d.). Reactive Chemicals Standard Operating Procedure. Retrieved from [Link]

• Nipissing University. (2019, June 12). Hazardous Materials Disposal Guide. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Alternative Generator Regulations for Managing Hazardous Waste in Academic Laboratories. Retrieved from [Link]

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